1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

• CAS: 692264-91-8

Core Science & Biosynthesis

physical properties of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

An In-Depth Technical Guide to the Physicochemical Characterization of 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

Abstract: The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The specific derivative, 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, presents a unique combination of functional groups—a phenyl ring, a nitrophenyl moiety, and an ionizable pyrazolone system—making it a compound of significant interest for drug development. A thorough understanding of its physical and chemical properties is paramount for advancing it from a laboratory curiosity to a viable clinical candidate. This guide provides a comprehensive framework for the synthesis, purification, and in-depth physicochemical characterization of this target molecule. It is designed for researchers, medicinal chemists, and formulation scientists, offering not just protocols, but the scientific rationale behind each analytical step, ensuring a robust and self-validating data package essential for modern drug discovery.

The Privileged Pyrazole Scaffold in Medicinal Chemistry

Pyrazoles and their derivatives are five-membered nitrogen-containing heterocyclic compounds that have garnered immense interest in medicinal and agricultural chemistry due to their broad spectrum of biological activities.[1] These activities include antitumor, antibacterial, antifungal, anti-inflammatory, and analgesic properties.[1] The structural versatility of the pyrazole ring allows for fine-tuning of its pharmacological profile through substitution, making it a "privileged scaffold" in drug design. The introduction of specific aryl groups, such as the phenyl and nitrophenyl moieties in the title compound, can significantly influence its biological activity, potentially enhancing interactions with cellular targets.[2]

Rationale for Comprehensive Physicochemical Characterization

The journey of a molecule from discovery to a marketable drug is contingent upon a detailed understanding of its physical properties. Characteristics such as molecular structure, purity, solubility, crystal form (polymorphism), thermal stability, and lipophilicity are critical determinants of a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, as well as its manufacturability and formulation. Early and thorough characterization prevents costly late-stage failures and provides the foundational data for rational drug design and development.

The Target Molecule: 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

The subject of this guide is 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol. Its structure features a central pyrazole ring, which can exist in tautomeric forms (the -ol and -one forms). It is substituted at the N1 position with an electron-withdrawing 4-nitrophenyl group and at the C3 position with a phenyl group. This specific arrangement of aromatic and functional groups dictates its electronic, steric, and intermolecular properties.

Figure 1: Chemical Structure of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

Synthesis and Purification: Establishing a High-Quality Starting Material

Rationale: The reliability of all subsequent physical property measurements depends entirely on the purity and confirmed identity of the synthesized compound. A well-defined synthetic route followed by rigorous purification is the non-negotiable first step. The classical and most effective synthesis of 1,3,5-substituted pyrazolones involves the cyclocondensation reaction of a β-ketoester with a substituted hydrazine.[3][4]

Proposed Synthetic Pathway

The synthesis is achieved through the reaction of ethyl benzoylacetate with 4-nitrophenylhydrazine under reflux in an appropriate solvent like ethanol. The reaction proceeds via initial formation of a hydrazone intermediate, which subsequently undergoes intramolecular cyclization and dehydration to yield the final pyrazolone product.

Caption: Synthetic and purification workflow for the target compound.

Experimental Protocol: Synthesis

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add ethyl benzoylacetate (10 mmol, 1.0 eq).

• Dissolve the ester in 100 mL of absolute ethanol.

• Add 4-nitrophenylhydrazine (10 mmol, 1.0 eq) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 7:3 Hexane:Ethyl Acetate).

• Upon completion, allow the reaction mixture to cool to room temperature. The product will often precipitate out of solution.

• If precipitation is slow, the solution can be concentrated under reduced pressure and/or cooled in an ice bath.

• Collect the crude solid product by vacuum filtration, washing with a small amount of cold ethanol.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol or an ethanol/water mixture) to yield a crystalline solid.

• Dry the final product under vacuum at 40-50°C to a constant weight.

Structural Elucidation and Spectroscopic Analysis

Rationale: A combination of spectroscopic techniques is required to unambiguously confirm the covalent structure of the synthesized molecule, ensuring that the correct compound has been prepared before proceeding with more advanced characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the precise connectivity of atoms in a molecule. Both ¹H and ¹³C NMR are essential.

• ¹H NMR Protocol: Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆). Record the spectrum on a 400 MHz or higher spectrometer.

• ¹³C NMR Protocol: Use a more concentrated sample (~20-30 mg) in the same solvent. Record the spectrum with proton decoupling.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is used to identify the presence of key functional groups by detecting their characteristic vibrational frequencies.

• ATR-FTIR Protocol: Place a small amount of the dry, solid sample directly onto the ATR crystal. Apply pressure to ensure good contact and record the spectrum, typically from 4000 to 650 cm⁻¹.[5]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, which is related to the extent of π-conjugation.

• Protocol: Prepare a dilute solution of the compound (~10⁻⁵ M) in a UV-transparent solvent like ethanol or methanol. Record the absorbance spectrum from approximately 200 to 600 nm.[6]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound, providing definitive confirmation of its elemental composition.

• ESI-MS Protocol: Dissolve a small amount of the compound in a suitable solvent (e.g., methanol) and introduce it into an Electrospray Ionization (ESI) mass spectrometer. Record the spectrum in both positive and negative ion modes.

Technique	Parameter	Expected Observation / Value	Justification
¹H NMR	Chemical Shifts (δ)	~10-12 ppm (broad s, 1H, OH/NH); 7.5-8.5 ppm (m, 9H, Ar-H); ~5.9 ppm (s, 1H, C4-H)	The acidic proton of the pyrazolone ring is typically downfield. Aromatic protons appear in their characteristic region. The C4 proton signal confirms the pyrazolone ring structure.[5][6]
¹³C NMR	Chemical Shifts (δ)	~160-170 ppm (C5-OH/C=O); ~140-150 ppm (C3); ~90-100 ppm (C4); 115-145 ppm (Ar-C)	The chemical shifts are characteristic for the pyrazolone tautomer and the attached phenyl and nitrophenyl rings.[6][7]
FT-IR	Wavenumbers (cm⁻¹)	~3200 (broad, O-H); ~1650 (C=O, keto tautomer); ~1595 (C=N); ~1520 & 1340 (NO₂)	Broad OH stretch indicates hydrogen bonding. The presence of a C=O band confirms the keto-enol tautomerism. Characteristic stretches for C=N and the asymmetric/symmetric NO₂ vibrations are expected.[6][7]
UV-Vis	λmax	~260 nm and ~350 nm	These absorptions correspond to π-π* transitions within the conjugated aromatic and heterocyclic system.[3][6]
Mass Spec.	[M+H]⁺ / [M-H]⁻	m/z 282.08 / 280.07	Corresponds to the calculated exact mass of the molecule (C₁₅H₁₁N₃O₃).

Crystallographic and Thermal Properties

Rationale: The solid-state properties of a drug candidate are critical. X-ray crystallography provides the definitive three-dimensional structure, while thermal analysis reveals its stability, melting behavior, and potential for polymorphism.

Caption: Workflow for crystallographic and thermal characterization.

Single-Crystal X-ray Diffraction

This technique provides the absolute structure, including stereochemistry, and reveals crucial information about intermolecular interactions like hydrogen bonding and π-π stacking, which govern crystal packing.

• Protocol:

  • Grow single crystals suitable for diffraction, typically by slow evaporation of a saturated solution (e.g., in ethanol or ethyl acetate).

  • Mount a suitable crystal on a goniometer.

  • Collect diffraction data at a controlled temperature (e.g., 100 K) using a diffractometer with Mo or Cu Kα radiation.[8][9]

  • Solve and refine the crystal structure using appropriate software (e.g., SHELX).[8]

• Expected Structural Features: The pyrazole ring is expected to be largely planar. The dihedral angles between the pyrazole ring and the attached phenyl and nitrophenyl rings will be of key interest, as they indicate the degree of twist and overall molecular conformation.[4][10] Intermolecular hydrogen bonds involving the pyrazol-5-ol hydroxyl group and the nitro group are highly probable and will dictate the crystal packing.

Thermal Analysis: DSC and TGA

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow into a sample and a reference as a function of temperature. It is used to determine the melting point, enthalpy of fusion, and to screen for different polymorphic forms.

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. It is used to determine thermal stability and the temperature of decomposition.

• Protocol:

  • Accurately weigh 3-5 mg of the sample into an aluminum DSC pan or a ceramic TGA pan.

  • For DSC, heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. A sharp endotherm will indicate the melting point.

  • For TGA, heat the sample at a similar rate to a high temperature (e.g., 600 °C) to observe mass loss due to decomposition.

Technique	Parameter	Expected Observation / Value	Significance
X-ray	Crystal System & Space Group	To be determined experimentally.	Defines the fundamental symmetry of the crystal lattice.[8][10]
Dihedral Angles	Phenyl & Nitrophenyl rings will be twisted relative to the pyrazole core.	The degree of twist affects molecular packing and can influence solubility and biological activity.[4][9]
DSC	Melting Point (Tₘ)	A sharp endotherm, likely >200 °C.	A sharp melting point is an indicator of high purity. The value is a key physical constant.
TGA	Decomposition Temp (Tₔ)	Onset of mass loss, likely >250 °C.	Defines the upper temperature limit for handling and processing the material without degradation.

Conclusion

The comprehensive characterization of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, as outlined in this guide, provides the critical data package necessary for its evaluation as a potential drug candidate. By systematically applying a suite of analytical techniques—from foundational synthesis and spectroscopic confirmation to advanced solid-state and physicochemical analysis—researchers can build a complete and robust profile of the molecule. This multi-faceted understanding of its physical properties is indispensable for navigating the complexities of medicinal chemistry, guiding formulation development, and ultimately, increasing the probability of success in the drug discovery pipeline.

References

• PubChem. 3-methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol. National Center for Biotechnology Information. Available from: [Link]

• Rojas, R., et al. (2020). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Molecules, 25(15), 3465. Available from: [Link]

• Chaudhari, D., et al. (2025). Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors. RSC Advances. Available from: [Link]

• Kumar, A., et al. (2015). Synthesis and Characterization of some new Synthesis of 1-acetyl-3-(4-nitrophenyl)- 5-(substituted ph. International Journal of Current Microbiology and Applied Sciences, 4(2), 670-678. Available from: [Link]

• Fun, H-K., et al. (2012). 4-(4-Fluorophenyl)-1-(4-nitrophenyl)-3-(pyridin-4-yl)-1H-pyrazol-5-amine. Acta Crystallographica Section E, 68(Pt 5), o1353. Available from: [Link]

• Jasinski, J., et al. (2009). 3-Methyl-1-(3-nitrophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole. Acta Crystallographica Section E, 65(Pt 9), o2156. Available from: [Link]

• PubChem. 4,5-Dihydro-1-(4-nitrophenyl)-5-oxo-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. Available from: [Link]

• Kumar, S., et al. (2010). 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde. Molbank, 2010(1), M650. Available from: [Link]

• SpectraBase. 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ylamine. Wiley. Available from: [Link]

• PubChem. 1-(4-nitrophenyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole. National Center for Biotechnology Information. Available from: [Link]

• RSC. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Royal Society of Chemistry. Available from: [Link]

• SpectraBase. 3-(4-Benzyl-phenyl)-5-(4-nitro-phenyl)-1-phenyl-4,5-dihydro-1H-pyrazole. Wiley. Available from: [Link]

• Al-Dies, A. M., et al. (2017). 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl)-1,3-diazabicyclo[3.1.0]hex-3-ene. Molecules, 22(11), 1838. Available from: [Link]

• ResearchGate. (2010). 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde. Available from: [Link]

• Zhang, Y., et al. (2017). Synthesis of 3-phenyl-1H-pyrazole derivatives. 3rd International Conference on Material Engineering and Application (ICMEA 2016). Atlantis Press. Available from: [Link]

• Santiago, A., et al. (2012). 3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazole. Acta Crystallographica Section E, 68(Pt 6), o1818. Available from: [Link]

• EPA. 1H-Pyrazol-5-ol, 3-methyl-1-phenyl-, hydrogen sulfate (ester). United States Environmental Protection Agency. Available from: [Link]

• El-Baih, F. E. M., et al. (2010). 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. Acta Crystallographica Section E, 66(Pt 4), o709. Available from: [Link]

• PubMed. 1-(4-Methyl-phen-yl)-3-phenyl-1H-pyrazol-5-yl 4-nitro-benzene-sulfonate. National Center for Biotechnology Information. Available from: [Link]

• Vinaya, et al. (2024). Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-1H-pyrazol-3-yl 4-nitrobenzenesulfonate at 90 K. IUCrData, 9(1). Available from: [Link]

• PubChem. 1-(4-nitrophenyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole. National Center for Biotechnology Information. Available from: [Link]

• Semantic Scholar. Molecular properties and In silico bioactivity evaluation of (4-fluorophenyl)[5)-3-phen-(4-nitrophenyl yl-4,5-dihydro-1H-pyrazol. Available from: https://www.semanticscholar.org/paper/Molecular-properties-and-In-silico-bioactivity-of-Nsaifullah-Tahir/a1b8d2345e69e719c670a830953930b8026b9a80

• ResearchGate. (2010). 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. Available from: [Link]

• NIST. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. National Institute of Standards and Technology. Available from: [Link]

• Nsaif, Y. M., et al. (2023). Molecular properties and In silico bioactivity evaluation of (4-fluorophenyl)[5-(4-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]methanone derivatives. Karbala International Journal of Modern Science, 9(2), 303-315. Available from: [Link]

Sources

• 1. ijcmas.com [ijcmas.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. 1-(4-Chloro­phen­yl)-3-phenyl-1H-pyrazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. 3-Methyl-1-(3-nitro­phen­yl)-5-phenyl-4,5-dihydro-1H-pyrazole - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 3,5-Dimethyl-1-(4-nitro­phen­yl)-1H-pyrazole - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4-(4-Fluoro­phen­yl)-1-(4-nitro­phen­yl)-3-(pyridin-4-yl)-1H-pyrazol-5-amine - PMC [pmc.ncbi.nlm.nih.gov]

1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol (CAS: 692264-91-8): Synthesis, Structural Dynamics, and Applications in Drug Discovery

Executive Summary

As a Senior Application Scientist, navigating the intersection of synthetic organic chemistry and rational drug design requires a deep understanding of core molecular scaffolds. 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol (CAS: 692264-91-8) [1] is a highly versatile heterocyclic building block. Characterized by its dynamic keto-enol tautomerism and a distinct "push-pull" electronic configuration, this compound serves as a critical intermediate in the development of targeted kinase inhibitors (such as EGFR and p38α MAP kinase antagonists) [2] and advanced nonlinear optical (NLO) materials[3].

This technical guide provides an authoritative, self-validating framework for the synthesis, physicochemical profiling, and application of this specific pyrazole derivative, moving beyond basic protocols to explain the thermodynamic and kinetic causality behind each experimental choice.

Physicochemical Profiling & Structural Dynamics

The structural integrity and reactivity of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol are governed by its tautomeric equilibrium. In solution, the molecule continuously shifts between its keto form (1-(4-nitrophenyl)-3-phenyl-2-pyrazolin-5-one) and its enol form (1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol). The enol form is generally favored in polar protic solvents due to the immense thermodynamic stability gained from the fully aromatic 1H-pyrazole ring system.

The presence of the strongly electron-withdrawing para-nitro group on the N1-phenyl ring significantly reduces the electron density of the pyrazole core, enhancing the acidity of the hydroxyl proton and influencing its binding affinity in kinase hinge regions.

Quantitative Data Summary

Below is a consolidated table of the compound's core physicochemical parameters:

Property	Value / Description
IUPAC Name	1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol
CAS Registry Number	692264-91-8
Molecular Formula	C15H11N3O3
Molecular Weight	281.27 g/mol
Core Scaffold	1,3-Diarylpyrazolone / Diarylpyrazole
Tautomeric States	Enol (1H-pyrazol-5-ol) ⇌ Keto (2-pyrazolin-5-one)
Hydrogen Bond Donors	1 (Enol -OH)
Hydrogen Bond Acceptors	4 (Nitro -NO2, Pyrazole -N=, Enol -OH)

Core Synthesis Methodology: The Knorr Pyrazole Synthesis

The most robust and scalable route to synthesize 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol is via a modified Knorr Pyrazole Synthesis [4]. This cyclocondensation reaction utilizes 4-nitrophenylhydrazine and ethyl benzoylacetate.

Causality Behind Experimental Choices

• Solvent Selection (Ethanol/1-Propanol): A polar protic solvent with a boiling point between 78°C and 97°C is chosen. This provides sufficient thermal energy to overcome the activation barrier of the final intramolecular cyclization while keeping the polar hydrazine and the hydrophobic β-ketoester in a homogenous solution.

• Acid Catalysis (Glacial Acetic Acid): The addition of a weak acid is a delicate balancing act. Acetic acid protonates the carbonyl oxygen of the β-ketoester, increasing its electrophilicity. However, because it is a weak acid, it avoids fully protonating the primary amine of the 4-nitrophenylhydrazine, which would otherwise render the nucleophile inert.

• Thermodynamic Sink: The elimination of water (during hydrazone formation) and ethanol (during cyclization) acts as the thermodynamic driving force, pushing the reaction irreversibly toward the aromatic pyrazole product.

Step-by-Step Experimental Protocol

Reagents Required:

• Ethyl benzoylacetate (1.0 equiv, ~10 mmol)

• 4-Nitrophenylhydrazine (1.1 equiv, ~11 mmol)

• Glacial acetic acid (Catalytic, 0.1 equiv)

• Absolute Ethanol (20 mL)

Workflow:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 10 mmol of ethyl benzoylacetate in 20 mL of absolute ethanol.

• Nucleophile Addition: Slowly add 11 mmol of 4-nitrophenylhydrazine to the stirring solution. The slight excess compensates for any oxidative degradation of the hydrazine.

• Catalyst Introduction: Add 3-5 drops of glacial acetic acid. The solution may undergo a slight color change as the hydrazone intermediate begins to form.

• Thermal Cyclization: Heat the reaction mixture to a gentle reflux (approx. 80-85°C) using an oil bath. Maintain reflux for 2 to 3 hours.

• In-Process Monitoring: Validate the reaction progress via Thin Layer Chromatography (TLC) using a 30% Ethyl Acetate / 70% Hexanes mobile phase. Monitor the disappearance of the UV-active ethyl benzoylacetate spot.

• Workup & Precipitation: Once the starting material is consumed, remove the flask from the heat source and allow it to cool to room temperature. Pour the mixture into 50 mL of ice-cold deionized water while stirring vigorously. The sudden change in solvent polarity will force the hydrophobic pyrazol-5-ol to precipitate as a solid.

• Isolation & Purification: Collect the crude precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with cold water to remove residual acetic acid and unreacted hydrazine. Recrystallize the crude product from hot ethanol to yield pure 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol crystals.

Workflow of the Knorr synthesis of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol.

Applications in Drug Development & Materials Science

Targeted Kinase Inhibition (Oncology)

1,3-Diarylpyrazolones and their pyrazol-5-ol tautomers are highly privileged scaffolds in oncology, specifically for targeting non-small cell lung cancer (NSCLC) [5]. The compound acts as a competitive inhibitor at the ATP-binding pocket of receptor tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR) [2].

Mechanistic Rationale: The pyrazole core mimics the adenine ring of ATP, forming critical hydrogen bonds with the hinge region of the kinase (often via the enol -OH and the pyrazole nitrogen). Simultaneously, the 4-nitrophenyl moiety projects into the hydrophobic pocket II, where the electron-deficient nitro group engages in strong electrostatic and π−π stacking interactions with surrounding aromatic amino acid residues. This dual-action binding effectively halts the downstream PI3K/AKT and RAS/MAPK signaling cascades, ultimately inducing cell cycle arrest and apoptosis in tumor cells.

Mechanism of EGFR kinase inhibition by pyrazol-5-ol derivatives.

Nonlinear Optical (NLO) Materials

Beyond pharmacology, the molecular architecture of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol is highly prized in photonics. The molecule possesses a strong "push-pull" electron system: the pyrazol-5-ol ring acts as an electron donor, while the para-nitro group acts as a powerful electron acceptor. This highly polarized π -conjugated bridge results in a massive molecular hyperpolarizability ( β0​ ), making it an excellent candidate for the development of ultrafast nonlinear optical (NLO) materials and photochromic molecular devices [3].

References

• Amerigo Scientific. 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol Product Specifications. Retrieved from: [Link]

• RSC Advances (2023). Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors. Retrieved from:[Link]

• Journal of Molecular Structure (2021). Molecular properties and In silico bioactivity evaluation of (4-fluorophenyl)[5-(4-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]methanone derivatives. PMC8233017. Retrieved from:[Link]

• Chem Help Asap. Knorr Pyrazole Synthesis. Retrieved from: [Link]

• Chemical Biology & Drug Design (2022). 1,3-Diarylpyrazolones as Potential Anticancer Agents for Non-Small Cell Lung Cancer: Synthesis and Antiproliferative Activity Evaluation. PMC8976722. Retrieved from:[Link]

An In-depth Technical Guide to the Structure Elucidation of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive, in-depth analysis of the structure elucidation of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, a heterocyclic compound of interest in medicinal chemistry. As a Senior Application Scientist, this document moves beyond a simple recitation of data, instead offering a logical, field-proven workflow for structural confirmation. We will delve into the causality behind experimental choices, from synthesis to advanced spectroscopic analysis. This guide emphasizes the critical role of tautomerism in the pyrazolone ring system and illustrates how a multi-technique spectroscopic approach—leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—provides a self-validating system for unambiguous structure determination. Detailed experimental protocols, data interpretation, and visual aids are provided to empower researchers in their own structural elucidation endeavors.

Introduction: The Pyrazolone Core and the Imperative of Unambiguous Characterization

Pyrazolone derivatives are a well-established class of heterocyclic compounds that form the backbone of numerous therapeutic agents, noted for their diverse pharmacological activities.[1] The biological function of these molecules is intrinsically linked to their three-dimensional structure. Therefore, the precise and unequivocal elucidation of their chemical structure is a cornerstone of any research and development program.

The subject of this guide, 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, presents a fascinating case study in structure elucidation due to the potential for tautomerism. The pyrazolone ring can exist in several forms: the hydroxyl (-OH), the keto (-NH), and the methylene (-CH) tautomers.[2] The predominant form can be influenced by the physical state (solid or solution) and the solvent used, which has significant implications for its chemical reactivity and biological interactions.

This guide will systematically walk through the process of confirming the structure of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, providing not just the "what" but the "why" behind each analytical step.

Synthesis of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

A common and effective method for the synthesis of 1,3-disubstituted pyrazol-5-ones involves the condensation of a β-ketoester with a substituted hydrazine.[3] In this case, ethyl benzoylacetate serves as the β-ketoester and 4-nitrophenylhydrazine provides the N1-substituent.

Experimental Protocol: Synthesis

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve ethyl benzoylacetate (1.0 equivalent) in absolute ethanol.

• Addition of Hydrazine: To this solution, add 4-nitrophenylhydrazine (1.0 equivalent).

• Catalysis: Add a catalytic amount of glacial acetic acid to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of solution. If not, the volume of the solvent can be reduced under reduced pressure.

• Purification: Filter the solid product and wash with cold ethanol to remove any unreacted starting materials. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to yield the final product as a crystalline solid.

The Tautomeric Landscape of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

A critical aspect of the structure elucidation of this molecule is understanding its potential tautomeric forms. The equilibrium between these forms is influenced by solvent polarity and the potential for hydrogen bonding.

• OH-form (1H-pyrazol-5-ol): This form contains a hydroxyl group at the C5 position and is aromatic.

• NH-form (1,2-dihydro-3H-pyrazol-3-one): This keto form has a proton on the N2 nitrogen.

• CH-form (2,4-dihydro-3H-pyrazol-3-one): This keto form possesses a methylene group at the C4 position.

The following spectroscopic analyses will be interpreted with these potential tautomers in mind.

Caption: Tautomeric forms of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol.

Spectroscopic Elucidation

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule and can provide crucial initial evidence for the predominant tautomeric form.

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the dried sample with potassium bromide powder and pressing it into a thin, transparent disk.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

Data Interpretation:

The key IR absorptions will help distinguish between the tautomers:

Functional Group	Expected Wavenumber (cm⁻¹)	Significance
O-H stretch	3400-3200 (broad)	Presence suggests the OH-form.
N-H stretch	3300-3100	Presence suggests the NH-form.
C=O stretch	~1700	A strong absorption indicates a keto tautomer (NH or CH-form).
C=N stretch	1640-1590	Characteristic of the pyrazole ring.[4]
NO₂ stretch	1550-1500 and 1350-1300	Strong absorptions confirming the nitro group.

The presence or absence of a strong C=O band is often the most telling feature. In many pyrazol-5-ones, the solid-state and solution spectra can differ, indicating a shift in the tautomeric equilibrium.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve a few milligrams of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical as it can influence the tautomeric equilibrium.

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 or 500 MHz).

4.2.1. ¹H NMR Spectroscopy Data Interpretation

The ¹H NMR spectrum will reveal the number of different types of protons and their connectivity.

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity	Significance
Aromatic-H (4-nitrophenyl)	8.2-8.4 and 7.8-8.0	Doublets (d)	Two sets of doublets in an AA'BB' pattern, characteristic of a para-substituted phenyl ring.
Aromatic-H (3-phenyl)	7.3-7.6	Multiplet (m)	Protons of the monosubstituted phenyl ring.
Pyrazole-H4	5.8-6.0	Singlet (s)	A single proton at the C4 position of the pyrazole ring. Its presence is indicative of the OH or NH-form.
OH/NH proton	Variable (broad singlet)	Singlet (s)	A broad, exchangeable proton. Its chemical shift is highly dependent on solvent and concentration.

4.2.2. ¹³C NMR Spectroscopy Data Interpretation

The ¹³C NMR spectrum provides information on the carbon skeleton.

Carbon	Expected Chemical Shift (δ, ppm)	Significance
C=O (C5)	160-170	A signal in this region strongly suggests a keto tautomer (NH or CH-form).
C-OH (C5)	155-165	A downfield signal, but typically less deshielded than a pure ketone, suggesting the OH-form.
C=N (C3)	145-155	Carbon of the imine functionality in the pyrazole ring.
Aromatic Carbons	115-150	A series of signals corresponding to the carbons of the two phenyl rings and the pyrazole ring.
C4	90-100	The C4 carbon of the pyrazolone ring.

The chemical shift of C5 is a key diagnostic for the predominant tautomer.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Data Acquisition: Obtain the mass spectrum. High-resolution mass spectrometry (HRMS) is recommended for determining the exact mass and elemental composition.

Data Interpretation:

• Molecular Ion Peak (M⁺): The spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (C₁₅H₁₁N₃O₃, MW = 281.27 g/mol ).

• Fragmentation Pattern: The fragmentation of pyrazoles often involves the loss of small, stable molecules. Common fragmentation pathways for pyrazoles can include the loss of HCN and N₂.[6] The nitro group can also lead to characteristic fragments. Key expected fragments include:

  • Loss of NO₂ (M-46)

  • Fragments corresponding to the 4-nitrophenyl cation and the phenyl-pyrazolone radical.

Integrated Structure Elucidation Workflow

The confirmation of the structure of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol is a process of converging evidence from multiple analytical techniques.

Caption: Workflow for the structure elucidation of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol.

Conclusion

The structure elucidation of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol is a multi-faceted process that relies on the synergistic application of synthesis, purification, and various spectroscopic techniques. The potential for tautomerism in the pyrazolone ring necessitates a careful and integrated analysis of the data from IR, NMR, and Mass Spectrometry. By following the logical workflow outlined in this guide, researchers can confidently and accurately determine the structure of this and related heterocyclic compounds, which is a fundamental prerequisite for any further investigation into their chemical and biological properties. This in-depth approach, grounded in the principles of causality and self-validation, ensures the scientific integrity required for successful drug discovery and development endeavors.

References

• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

• 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde. (2010). MDPI. Retrieved March 14, 2026, from [Link]

• Synthesis and Characterization of some new Synthesis of 1-acetyl-3-(4-nitrophenyl)- 5-(substituted ph. (n.d.). International Journal of Current Microbiology and Applied Sciences. Retrieved March 14, 2026, from [Link]

• Olefins from Biomass Feedstocks: Catalytic Ester Decarbonylation and Tandem Heck-type Coupling. (n.d.). The Royal Society of Chemistry. Retrieved March 14, 2026, from [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). Rsc.org. Retrieved March 14, 2026, from [Link]

• 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ylamine - Optional[13C NMR]. (n.d.). SpectraBase. Retrieved March 14, 2026, from [Link]

• Synthesis, characterization, and antibacterial evaluation of some new 1,3,5-trisubstituted pyrazole derivatives. (2020). International Journal of Green Pharmacy (IJGP). Retrieved March 14, 2026, from [Link]

• Synthesis of Novel Pyrazolyl and Isoxazolyl 3-(Furan-2-yl)-5-Methyl-1-(4-Nitrophenyl). (2023). Retrieved March 14, 2026, from [Link]

• Synthesis of 3-phenyl-1H-pyrazole derivatives. (n.d.). Atlantis Press. Retrieved March 14, 2026, from [Link]

• Design, synthesis and insecticidal activities of N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-1,3-diphenyl. (n.d.). Rsc.org. Retrieved March 14, 2026, from [Link]

• Chapter : 5 Synthesis and Characterization of 3-(4-Chlorophenyl)-N- hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives. (n.d.). Retrieved March 14, 2026, from [Link]

• A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. (2025). Digital CSIC. Retrieved March 14, 2026, from [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (2018). IntechOpen. Retrieved March 14, 2026, from [Link]

• Tautomerism in 1‐Phenyl‐3‐Substituted Pyrazol‐5‐ones: FT‐Infrared Spectral Analysis and Ab Initio Calculations. (n.d.). ResearchGate. Retrieved March 14, 2026, from [Link]

• 4-(2-Fluorobenzylidene)-1-(4-nitrophenyl)-3-phenyl-2-pyrazolin-5-one. (n.d.). SpectraBase. Retrieved March 14, 2026, from [Link]

• (3-METHYL-1-PHENYL-1H-PYRAZOL-5-YL)-4-METHOXYBENZOATE - Optional[13C NMR]. (n.d.). SpectraBase. Retrieved March 14, 2026, from [Link]

• Nitrophenols. (2010). MassBank. Retrieved March 14, 2026, from [Link]

• reactions and tautomeric behavior of 1-(2-pyridinyl)- 1h-pyrazol-5-ols. (2011). Retrieved March 14, 2026, from [Link]

• Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors. (2025). RSC Publishing. Retrieved March 14, 2026, from [Link]

• Ag-doped Nano Magnetic γ-Fe2O3@DA Core–Shell Hollow Spheres: an efficient and recoverable heterogeneous catalyst for A3, KA2 Coupling Reactions and [2+3] cycloaddition. (n.d.). Rsc.org. Retrieved March 14, 2026, from [Link]

• Figure 1. FTIR spectra: a) 1,3-diphenyl-5-pyrazolone, b)... (n.d.). ResearchGate. Retrieved March 14, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1-(4-nitrophenyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole | C21H17N3O2 | CID 2827281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ijcmas.com [ijcmas.com]
• 4. mdpi.com [mdpi.com]
• 5. Phenol, 4-nitro- [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]

IR and UV-Vis spectra of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

An In-Depth Technical Guide to the Spectroscopic Analysis of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopic properties of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol. As a molecule of significant interest in medicinal chemistry and materials science, a thorough understanding of its structural and electronic characteristics is paramount. This document moves beyond a simple recitation of data, offering insights into the causal relationships between the molecule's structure, its potential tautomeric forms, and its spectral signatures. Detailed experimental protocols, data interpretation frameworks, and visual workflows are provided to equip researchers with the practical and theoretical knowledge required for robust characterization of this and similar pyrazole derivatives.

Introduction: The Structural Complexity of Pyrazol-5-ols

1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol is a heterocyclic compound built upon a pyrazole core, a five-membered ring containing two adjacent nitrogen atoms. The strategic placement of a phenyl group at the C3 position, a 4-nitrophenyl group at the N1 position, and a hydroxyl group at the C5 position creates a molecule with a rich electronic landscape and significant potential for diverse applications, including as an intermediate for bioactive compounds.

Spectroscopic methods such as IR and UV-Vis are indispensable tools for confirming the molecular structure and probing the electronic nature of such compounds.[1] IR spectroscopy identifies the functional groups present by measuring their characteristic vibrational frequencies, while UV-Vis spectroscopy provides information on electronic transitions within conjugated systems.[2][3]

A critical consideration when analyzing pyrazol-5-ol derivatives is the phenomenon of tautomerism. These compounds can exist in several interconvertible isomeric forms, primarily the hydroxyl-pyrazole (OH-form), the pyrazolin-5-one (CH-form), and the 3H-pyrazol-3-one (NH-form).[4][5][6] The predominant tautomer is influenced by the physical state (solid vs. solution), solvent polarity, and the electronic nature of the substituents.[4] Consequently, the observed spectra are a direct reflection of the dominant tautomeric structure under the specific analytical conditions.

Tautomerism in 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

The interpretation of both IR and UV-Vis spectra for the title compound is fundamentally linked to its potential tautomeric forms. The equilibrium between these forms dictates which functional groups are present and thus what spectral features will be observed.

Figure 1: Potential tautomeric equilibria for 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol.

The presence of a strong C=O absorption band in the IR spectrum would indicate a significant population of the CH or NH forms, whereas a prominent O-H band would support the OH-form. The electronic transitions observed in the UV-Vis spectrum will also differ based on the extent of conjugation in each tautomer.

Infrared (IR) Spectroscopy Analysis

IR spectroscopy is a definitive technique for identifying the functional groups within a molecule.[7] The absorption of infrared radiation excites molecular vibrations, such as stretching and bending, at specific frequencies that are characteristic of the bonds present.

Experimental Protocol: Acquiring the IR Spectrum (KBr Pellet Method)

The solid-state IR spectrum provides a snapshot of the compound's structure, often reflecting the most stable tautomer in the crystal lattice. The Potassium Bromide (KBr) pellet method is a standard technique for preparing solid samples.[8]

Figure 2: Standard workflow for obtaining an IR spectrum using the KBr pellet technique.

Interpretation of the IR Spectrum

The IR spectrum of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol is expected to display several characteristic absorption bands. The precise position of these bands provides strong evidence for the predominant tautomeric form.

Expected Absorption Range (cm⁻¹)	Vibrational Mode	Functional Group / Structural Feature	Significance & Notes
3450 - 3100	O-H Stretch (broad) / N-H Stretch	Hydroxyl / Pyrazole Ring	A broad, strong band here strongly suggests the presence of the OH-form due to hydrogen bonding.[9] A sharper N-H band could indicate other tautomers.
3150 - 3000	C-H Stretch	Aromatic Rings	Indicates the presence of the phenyl and nitrophenyl groups.[10]
~1700 - 1630	C=O Stretch (strong)	Carbonyl (Keto/Amide)	The presence of a strong peak in this region is a key indicator for the CH or NH tautomers.[11][12] Its absence would favor the OH-form.
1610 - 1570	C=N Stretch	Pyrazole Ring	Characteristic stretching vibration of the endocyclic carbon-nitrogen double bond.[10][12]
1600 - 1450	C=C Stretch	Aromatic Rings	Multiple bands are expected in this region corresponding to the skeletal vibrations of the phenyl rings.
1560 - 1510	N-O Asymmetric Stretch	Nitro Group	A very strong and characteristic absorption for the -NO₂ group.[9][13]
1370 - 1330	N-O Symmetric Stretch	Nitro Group	Another strong and characteristic absorption for the -NO₂ group.[13]
< 1300	C-N, C-O Stretches, Bending Vibrations	Fingerprint Region	This region contains many complex vibrations unique to the molecule, useful for confirmation against a reference spectrum.[7]

Causality Insight: The most diagnostic region is 3400-3100 cm⁻¹ and ~1650 cm⁻¹. If a strong, broad O-H band is present and a C=O band is absent, it provides compelling evidence that the compound exists predominantly as the 1H-pyrazol-5-ol tautomer in the solid state. Conversely, a strong C=O absorption would confirm the presence of a pyrazolone tautomer.

UV-Visible (UV-Vis) Spectroscopy Analysis

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light, which corresponds to the promotion of electrons from lower to higher energy molecular orbitals.[3] This technique is particularly informative for molecules with extensive π-conjugated systems, as is the case here.

Experimental Protocol: Acquiring the UV-Vis Spectrum

UV-Vis spectra are typically recorded on dilute solutions. The choice of solvent is crucial, as it must be transparent in the wavelength range of interest and can influence the position of absorption maxima (solvatochromism).

Figure 3: General workflow for acquiring a UV-Vis absorption spectrum.

Interpretation of the UV-Vis Spectrum

The extensive conjugation involving the phenyl ring, the pyrazole system, and the nitrophenyl moiety is expected to result in strong absorptions in the UV region. The spectrum will be dominated by π→π* transitions, with possible lower-intensity n→π* transitions.

Expected λₘₐₓ Range (nm)	Electronic Transition	Chromophore / Structural Feature	Significance & Notes
~220 - 280	π→π	Phenyl and Pyrazole Rings	Intense absorptions related to the electronic transitions within the phenyl and heterocyclic ring systems. Similar nitrophenyl pyrazoline structures show bands in this region.[12]
~280 - 350	π→π	Extended Conjugated System	An intense band resulting from the conjugation across the entire molecule, including the nitrophenyl group. The electron-withdrawing nitro group causes a bathochromic (red) shift.[14]
> 350	n→π	Nitro Group (-NO₂) / Carbonyl (C=O)	A lower intensity band may be observed at longer wavelengths. This transition is formally forbidden and thus weaker than π→π transitions. Its presence and position can be sensitive to solvent polarity.[12][14]

Causality Insight: The position of the longest wavelength absorption band is highly informative. The extensive π-system, influenced by the electron-donating character of the pyrazol-5-ol moiety and the strong electron-withdrawing nature of the nitrophenyl group, creates a "push-pull" system. This significantly lowers the HOMO-LUMO energy gap, resulting in absorption at longer wavelengths (a bathochromic shift) compared to the individual chromophores. Theoretical studies on similar structures confirm that electronic absorption bands are primarily derived from n→π* and π→π* transitions.[14][15]

Conclusion

The spectroscopic characterization of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol by IR and UV-Vis techniques provides a detailed portrait of its molecular and electronic structure. IR spectroscopy serves as a powerful diagnostic tool for identifying key functional groups and, crucially, for deducing the predominant tautomeric form present under the conditions of analysis. The presence or absence of characteristic O-H and C=O stretching bands is the most telling feature. UV-Vis spectroscopy complements this by revealing the nature of the conjugated π-electron system, with the positions of the absorption maxima reflecting the interplay between the pyrazole core and its aromatic substituents. A combined and careful interpretation of both spectra, grounded in an understanding of the compound's potential for tautomerism, is essential for its unambiguous structural elucidation and for predicting its behavior in various chemical environments.

References

• Elguero, J., Marzin, C., Katritzky, A. R., & Linda, P. (1976). The Tautomerism of Heterocycles. Academic Press.

• ResearchGate. (n.d.). General mechanism of pyrazole derivatives using I2 The IR spectrum of 5... [Image]. Retrieved from a study on the synthesis and antimicrobial activities of new N-Glycoside from Phenyl Pyrazole Derivatives. [Link]

• ACS Publications. (2025). Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole. The Journal of Physical Chemistry A. [Link]

• Naji A. Abood, et al. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(3), 1772-1781. [Link]

• ResearchGate. (n.d.). Tautomers of 3-methyl-l-phenyl-5-pyrazolone 1 and 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols) 3. [Link]

• Finar, I. L., & Rackham, D. M. (1968). Spectroscopic studies of some 1-phenylpyrazole derivatives. Journal of the Chemical Society B: Physical Organic, 211-218. [Link]

• JETIR. (2024). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Journal of Emerging Technologies and Innovative Research, 11(6). [Link]

• Asiri, A. M., & Khan, S. A. (2010). 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde. Molbank, 2010(1), M650. [Link]

• Bakherad, M., et al. (2021). Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. Journal of Chemical Sciences, 133(2). [Link]

• LibreTexts Chemistry. (2021). 10.3: UV/Vis and IR Spectroscopy. [Link]

• Scribd. (n.d.). CHE485 Chemistry Laboratory Lab 6 Identification of Organic Compounds Using UV-Vis and IR Spectros. [Link]

• International Journal of ChemTech Research. (2015). Synthesis and Characterization of some new Synthesis of 1-acetyl-3-(4-nitrophenyl)- 5-(substituted ph. International Journal of ChemTech Research, 4(2), 670-678. [Link]

• Reim, S., et al. (2018). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. Molecules, 23(1), 153. [Link]

• ResearchGate. (2012). ChemInform Abstract: Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. ChemInform, 43(8). [Link]

• Wang, J., et al. (2014). Synthesis, crystal structure, spectra and quantum chemical study on 1-phenyl-3-(4-nitrophenyl)-5-(2-thienyl)-2-pyrazoline. Molecules, 19(4), 5313-5324. [Link]

• VNU. (2023). Establishing a Spectroscopic Analysis Procedure for Identifying the Molecular Structure of Organic Compounds to Enhance Chemistry Students' Problem-Solving Skills. VNU Journal of Science: Education Research, 39(2). [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial. [Link]

• ResearchGate. (n.d.). UV-Vis absorption and normalised emission spectra of the pyrazole... [Image]. [Link]

• Longdom Publishing. (n.d.). Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy. Journal of Analytical and Bioanalytical Techniques. [Link]

• MDPI. (2014). Synthesis, Crystal Structure, Spectra and Quantum Chemical Study on 1-Phenyl-3-(4-nitrophenyl)-5-(2-thienyl)-2-pyrazoline. Molecules, 19(4), 5313-5324. [Link]

• RSC Publishing. (2025). Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors. RSC Advances. [Link]

Sources

• 1. Establishing a Spectroscopic Analysis Procedure for Identifying the Molecular Structure of Organic Compounds to Enhance Chemistry Students' Problem-Solving Skills [pubs.sciepub.com]
• 2. scribd.com [scribd.com]
• 3. longdom.org [longdom.org]
• 4. ias.ac.in [ias.ac.in]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a rout ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06014A [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. jocpr.com [jocpr.com]
• 12. mdpi.com [mdpi.com]
• 13. greenpharmacy.info [greenpharmacy.info]
• 14. Synthesis, crystal structure, spectra and quantum chemical study on 1-phenyl-3-(4-nitrophenyl)-5-(2-thienyl)-2-pyrazoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Pyrazol-5-ol Derivatives from Chalcones

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the synthesis of pyrazol-5-ol derivatives, a significant class of heterocyclic compounds, from chalcone precursors. Pyrazol-5-ols and their tautomeric forms, pyrazolones, are privileged scaffolds in medicinal chemistry, exhibiting a wide array of pharmacological activities including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3][4] This document provides an in-depth analysis of the reaction mechanism, detailed experimental protocols, and expert insights into optimizing the synthesis. The content is structured to empower researchers in synthetic and medicinal chemistry to efficiently produce these valuable compounds.

Introduction: The Significance of Pyrazol-5-ol Derivatives

Pyrazol-5-ol derivatives and their corresponding pyrazolone tautomers are five-membered nitrogen-containing heterocyclic compounds that have garnered immense interest in the field of drug discovery and development.[1][5] Their versatile biological activities stem from their unique structural features, which allow for diverse interactions with various biological targets.[3][6] The synthesis of these compounds is often achieved through the cyclocondensation reaction of α,β-unsaturated ketones, known as chalcones, with hydrazine derivatives.[1][7] This method offers a straightforward and adaptable route to a wide range of substituted pyrazol-5-ols, making it a cornerstone of heterocyclic synthesis.

Chalcones themselves are biologically active molecules and serve as versatile building blocks for the synthesis of numerous heterocyclic systems.[1] The accessibility of a vast library of substituted chalcones, prepared via the Claisen-Schmidt condensation of aldehydes and ketones, further enhances the synthetic utility of this pathway for creating diverse pyrazol-5-ol libraries for pharmacological screening.[1][8]

Reaction Mechanism: From Chalcone to Pyrazol-5-ol

The formation of a pyrazol-5-ol from a chalcone and hydrazine is a classic example of a cyclocondensation reaction. The generally accepted mechanism proceeds through the following key steps:

• Michael Addition: The reaction is typically initiated by a nucleophilic attack of the hydrazine derivative on the β-carbon of the α,β-unsaturated carbonyl system of the chalcone. This 1,4-conjugate addition, or Michael addition, forms a hydrazone intermediate.

• Intramolecular Cyclization: Following the initial addition, the terminal amino group of the hydrazine moiety undergoes an intramolecular nucleophilic attack on the carbonyl carbon of the former chalcone. This step leads to the formation of a five-membered heterocyclic ring intermediate.

• Dehydration and Tautomerization: The cyclic intermediate then undergoes dehydration (loss of a water molecule) to form a stable pyrazoline ring. Subsequent tautomerization of the pyrazoline can lead to the formation of the more thermodynamically stable pyrazol-5-ol or its pyrazolone isomer. The predominant tautomer can be influenced by the solvent, pH, and the nature of the substituents.

Below is a visual representation of the reaction mechanism.

Figure 1: General mechanism for the synthesis of pyrazol-5-ol from chalcone.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of pyrazol-5-ol derivatives from chalcones. A general protocol is presented, followed by specific examples and a table summarizing reaction parameters for different substrates.

Materials and Equipment

Reagents:

• Substituted Chalcone (1.0 eq)

• Hydrazine Hydrate (80-99%) or Phenylhydrazine (1.0-1.5 eq)

• Solvent: Ethanol, Glacial Acetic Acid, or 1,4-Dioxane

• Catalyst (optional): Glacial Acetic Acid, Sulfuric Acid, Sodium Hydroxide, or Pyridine

• Deuterated solvents for NMR analysis (e.g., DMSO-d₆, CDCl₃)

• TLC plates (silica gel 60 F₂₅₄)

• Mobile phase for TLC (e.g., n-hexane:ethyl acetate)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hot plate

• Büchner funnel and filter flask

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Melting point apparatus

• NMR spectrometer

• Mass spectrometer

• FT-IR spectrometer

General Synthetic Protocol (Acid-Catalyzed)

This protocol describes a widely used method for the synthesis of pyrazol-5-ol derivatives under acidic conditions.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the substituted chalcone (1 mmol) in a suitable solvent such as ethanol or glacial acetic acid (10-20 mL).[1][9]

• Reagent Addition: To the stirred solution, add hydrazine hydrate (1-1.25 mmol) or phenylhydrazine (1-1.25 mmol).[1] If using a co-catalyst, add a few drops of glacial acetic acid or sulfuric acid.[1]

• Reaction Progression: Heat the reaction mixture to reflux (typically around 80-100 °C) and maintain it for 4-8 hours.[1][7]

• Monitoring the Reaction: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using an appropriate mobile phase (e.g., n-hexane:ethyl acetate, 7:3 v/v). The disappearance of the chalcone spot indicates the completion of the reaction.

• Work-up and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into ice-cold water with stirring.[1] A solid precipitate will form.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the precipitate with cold water to remove any residual acid and unreacted hydrazine.[1] The crude product can be further purified by recrystallization from a suitable solvent, typically ethanol, to yield the pure pyrazol-5-ol derivative.[1]

• Characterization: The structure and purity of the synthesized compound should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and FT-IR.

Alternative Protocols and Green Chemistry Approaches

While the traditional reflux method is robust, several alternative protocols have been developed to improve reaction efficiency, reduce reaction times, and employ more environmentally friendly conditions.

• Microwave-Assisted Synthesis: This technique can significantly reduce reaction times from hours to minutes and often leads to higher yields.[8] The reaction is typically carried out in a sealed vessel in a microwave reactor.

• Ultrasonic Irradiation: Sonication can also accelerate the reaction rate.[10]

• Mechanochemical Synthesis (Ball Milling): This solvent-free approach is a green alternative that involves grinding the reactants together in a ball mill, often with a solid-state catalyst.[11]

• Biocatalysis: The use of baker's yeast (Saccharomyces cerevisiae) as a catalyst offers an eco-friendly and mild reaction condition for the cyclocondensation.[2]

Summary of Reaction Parameters

The versatility of this synthesis allows for a wide range of chalcone substrates to be converted to their corresponding pyrazol-5-ol derivatives. The following table provides a summary of typical reaction conditions for various substituted chalcones.

Chalcone Substituent (Ar¹)	Hydrazine Derivative	Solvent	Catalyst	Time (h)	Yield (%)	Reference
Phenyl	Hydrazine Hydrate	Ethanol	Acetic Acid	6	85	[12]
4-Chlorophenyl	Hydrazine Hydrate	Glacial Acetic Acid	-	8	90	[9]
4-Methoxyphenyl	Phenylhydrazine	Ethanol	Acetic Acid	6-8	88	[7]
4-Nitrophenyl	Hydrazine Hydrate	Ethanol	Sodium Hydroxide	4	75	[13]
2-Furanyl	Hydrazine Hydrate	Glacial Acetic Acid	-	5	82	[14]

Table 1: Representative Reaction Parameters for the Synthesis of Pyrazol-5-ol Derivatives.

Characterization and Data Interpretation

Accurate characterization of the synthesized compounds is crucial to confirm their structure and purity.

• ¹H NMR Spectroscopy: The proton NMR spectrum is one of the most informative techniques. Key signals to look for include the protons of the pyrazole ring, which typically appear as doublets of doublets or multiplets in the aliphatic region for pyrazolines, and aromatic protons. The presence of a broad singlet for the N-H proton is also indicative.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show characteristic signals for the carbons of the pyrazole ring and the attached aromatic rings.

• Mass Spectrometry: This technique is used to determine the molecular weight of the synthesized compound, confirming the successful incorporation of the hydrazine moiety and cyclization.

• FT-IR Spectroscopy: Infrared spectroscopy can be used to identify key functional groups. The disappearance of the α,β-unsaturated ketone stretch from the chalcone and the appearance of N-H and C=N stretching vibrations support the formation of the pyrazole ring.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis and characterization of pyrazol-5-ol derivatives.

Figure 2: Workflow for the synthesis of pyrazol-5-ol derivatives.

Troubleshooting

Issue	Possible Cause	Solution
Low or no product yield	Incomplete reaction	Increase reaction time, check catalyst activity, or consider a more reactive solvent.
Decomposition of starting material	Use milder reaction conditions (lower temperature) or a more selective catalyst.
Formation of multiple products	Side reactions	Purify the starting chalcone. Adjust the stoichiometry of the reactants. Consider a different catalyst or solvent system.
Difficulty in purification	Oily product	Try trituration with a non-polar solvent like hexane to induce solidification. Column chromatography may be necessary.
Product is highly soluble in the recrystallization solvent	Cool the recrystallization solution slowly in an ice bath or freezer. Try a different solvent system.

Table 2: Troubleshooting Guide.

Conclusion

The synthesis of pyrazol-5-ol derivatives from chalcones is a highly efficient and versatile method for accessing a class of compounds with significant therapeutic potential. The protocols outlined in this guide, from traditional reflux methods to modern green chemistry approaches, provide researchers with a robust toolkit for their synthetic endeavors. A thorough understanding of the reaction mechanism and careful execution of the experimental procedures, coupled with rigorous characterization, will ensure the successful synthesis of these valuable heterocyclic molecules for further investigation in drug discovery and development programs.

References

• The reaction mechanism of chalcone 11 with hydrazine hydrate to form pyrazole derivative 17. - ResearchGate. Available at: [Link]

• Saccharomyces cerevisiae Catalyzed Cyclocondensation Reaction: Synthesis of Pyrazoline - Semantic Scholar. Available at: [Link]

• Synthesis and Characterization of Chalcones and Pyrazolines derived from Substituted Aryl ether - CORE. Available at: [Link]

• ONE-POT SYNTHESIS OF 3,5-DIPHENYL-1H-PYRAZOLES FROM CHALCONES AND HYDRAZINE UNDER MECHANOCHEMICAL BALL MILLING. Available at: [Link]

• Green, One-Pot Synthesis of Pyrazole derivatives based on Chalcones. (PDF) Available at: [Link]

• Cyclization reaction of 4-nitro-3'-4'-dimethoxychalcone and phenylhydrazine as antibacterial candidate. (PDF) Available at: [Link]

• Synthesis of Some Pyrazolone Derivatives and Evaluation of its Antibacterial and Cytotoxic Activity - Oriental Journal of Chemistry. Available at: [Link]

• Synthesis of some new S-triazine based chalcones and their derivatives as potent antimicrobial agents - PubMed. Available at: [Link]

• Synthesis, characterization and antimicrobial study of some pyrazole compounds derived from chalcone - Scholars Research Library. Available at: [Link]

• Design And Development of Pyrazole-Substituted Chalcones: A Synthetic Perspective - IJIRT. Available at: [Link]

• PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation. Available at: [Link]

• Synthesis and Characterization of Various Pyrazolines From Chalcones - ResearchGate. Available at: [Link]

• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES - Paper Publications. Available at: [Link]

• Synthesis of pyrazolines 5a–l from chalcone derivatives 3a–l. - ResearchGate. Available at: [Link]

• Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases - Research Journal of Pharmacy and Technology. Available at: [Link]

• Synthesis, characterization and biocedal activities of pyrazole compounds derived from chalcone - JOCPR. Available at: [Link]

• Synthesis of 1-acetyl-3,5-diphenyl-1H-pyrazole from Chalcone - Academy of Sciences Malaysia. Available at: [Link]

• Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry - Research and Reviews. Available at: [Link]

• Novel Chalcone Derivatives Containing Pyrazole: Synthesis, Antifungal Activity Evaluation, and Mechanism of Action against Phomopsis sp. - ACS Publications. Available at: [Link]

• Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect - PMC - NIH. Available at: [Link]

• One-pot synthesis and molecular docking study of pyrazoline derivatives as an anticancer agent - Pharmacy Education. Available at: [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Available at: [Link]

• A one-pot Synthesis of Some New Heterocyclic Compounds Derived from Chalcones and Study of their Antitumor and Antimicrobial Activities. (PDF) Available at: [Link]

• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review - EPJ Web of Conferences. Available at: [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review - MDPI. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. rroij.com [rroij.com]
• 4. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications – Oriental Journal of Chemistry [orientjchem.org]
• 5. Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect - PMC [pmc.ncbi.nlm.nih.gov]
• 6. epj-conferences.org [epj-conferences.org]
• 7. ijirt.org [ijirt.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of Some Pyrazolone Derivatives and Evaluation of its Antibacterial and Cytotoxic Activity – Oriental Journal of Chemistry [orientjchem.org]
• 10. paperpublications.org [paperpublications.org]
• 11. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 12. rjptonline.org [rjptonline.org]
• 13. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 14. Synthesis of some new S-triazine based chalcones and their derivatives as potent antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol as a High-Affinity Ligand in Coordination Chemistry

Executive Summary

The rational design of chelating agents is a cornerstone of modern coordination chemistry, with direct implications for drug development, radiopharmaceutical design, and the solvent extraction of rare earth elements. 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol represents a highly specialized pyrazolone scaffold. While traditional pyrazolones like 1-phenyl-3-methyl-5-pyrazolone (PMP) are widely used, the substitution of a para-nitro group on the N1-phenyl ring and a phenyl group at the C3 position fundamentally alters the electronic landscape of the molecule. This guide details the mechanistic principles, tautomeric dynamics, and self-validating protocols for utilizing this compound as a precursor to powerful bidentate O,O'-chelators.

Structural & Electronic Dynamics: The Causality of the Nitro Group

To utilize 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol effectively, one must understand its tautomeric behavior. Pyrazolones exist in a dynamic equilibrium between three forms: the CH-form (keto), the OH-form (enol), and the NH-form (imine)[1].

The defining feature of this specific ligand is the 4-nitrophenyl group . The nitro moiety exerts powerful electron-withdrawing effects via both inductive (-I) and resonance (-R) mechanisms. This electron withdrawal pulls electron density away from the pyrazolone core, resulting in two critical phenomena:

• Enol Stabilization: The extended conjugation provided by the C3-phenyl and N1-(4-nitrophenyl) groups stabilizes the OH-form (1H-pyrazol-5-ol) in polar solvents, priming the molecule for metal coordination[2].

• pKa Tuning: The electron-withdrawing effect significantly increases the acidity of the enolic proton at C5. Consequently, the ligand can be deprotonated at a much lower pH compared to standard pyrazolones. This allows for the complexation and extraction of metal ions in highly acidic media, preventing the premature hydrolysis of metals like lanthanides and actinides.

Tautomeric Equilibrium and Coordination Pathway

Caption: Tautomeric equilibrium of 1H-pyrazol-5-ol and its pathway to metal chelation.

Quantitative Physicochemical Data

The following table summarizes the quantitative impact of the 4-nitrophenyl substitution compared to the industry-standard PMP scaffold.

Property / Parameter	1-Phenyl-3-methyl-5-pyrazolone (PMP)	1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol	Causality of Variance
Tautomeric Preference	CH-form (Keto) dominates	OH-form (Enol) stabilized	The C3-phenyl and N1-(4-nitrophenyl) groups extend conjugation, stabilizing the enol form.
Enolic pKa (approx.)	4.0 – 4.2	2.8 – 3.2	Strong -I and -R effects of the para-nitro group increase proton lability.
Cu(II) Stability (log β2)	~12.5	~10.8	Reduced electron density on the enolic oxygen slightly lowers Lewis basicity.
Optimal Extraction pH	> 4.5	2.5 – 3.5	Lower pKa allows for metal extraction in acidic environments, preventing metal hydrolysis.

Self-Validating Experimental Protocols

While 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol can coordinate metals monodentately, its maximum utility in drug development and analytical chemistry is achieved by converting it into a 4-acyl derivative . This transforms the molecule into a potent bidentate O,O'-chelator that forms highly stable six-membered rings with transition metals[3].

Protocol 1: Regioselective C4-Acylation (Jensen Method)

This protocol synthesizes the bidentate pre-ligand. The primary challenge is preventing the acyl chloride from attacking the enolic oxygen (O-acylation) instead of the C4 carbon.

Step-by-Step Methodology:

• Dissolution: Dissolve 0.05 mol of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol in 50 mL of warm 1,4-dioxane.

• Enol Protection: Add 0.06 mol of solid Calcium Hydroxide (Ca(OH)₂). Stir the suspension for 30 minutes.

  • Causality: Dioxane is required because the resulting intermediate calcium complex is soluble in it. Ca(OH)₂ is strictly chosen because the Ca²⁺ ion coordinates with the enolic oxygen, sterically shielding it and forcing the electrophilic acyl chloride to attack the C4 carbon[4].

• Acylation: Dropwise, add 0.055 mol of an acyl chloride (e.g., benzoyl chloride) while maintaining the temperature at 60°C. Reflux for 2 hours.

• Acidic Workup: Cool the mixture and pour it into 200 mL of cold 2M HCl.

• Isolation: Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol.

Self-Validation System:

• Visual Cue: The reaction's success is initially indicated by the dissolution of the Ca(OH)₂ suspension into a clear/yellowish solution (formation of the Ca-complex), followed by a sudden precipitation of a solid upon HCl addition (destruction of the Ca-complex)[4].

• Analytical Cue: Perform FT-IR spectroscopy on the product. The disappearance of the broad enolic -OH stretch (>3000 cm⁻¹) and the emergence of a sharp, strongly hydrogen-bonded C=O stretch at ~1610 cm⁻¹ definitively confirms C4-acylation over O-acylation.

Protocol 2: Synthesis of Transition Metal Complexes

This protocol details the coordination of the newly synthesized 4-acyl ligand with a divalent transition metal (e.g., Cu²⁺ or Zn²⁺).

Step-by-Step Methodology:

• Ligand Preparation: Dissolve 10 mmol of the 4-acyl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol ligand in 30 mL of hot ethanol.

• pH Adjustment: Adjust the pH of the solution to 4.0 - 5.0 using a dilute sodium acetate buffer.

  • Causality: The pH must be strictly maintained. The 4-nitrophenyl group lowers the pKa, allowing deprotonation at this mildly acidic pH. If the pH is too high, the transition metal will precipitate as a hydroxide before complexation occurs.

• Metal Addition: Dissolve 5 mmol of the metal salt (e.g., CuCl₂·2H₂O or ZnSO₄·7H₂O) in 10 mL of distilled water. Add this dropwise to the ligand solution under continuous stirring[3].

• Crystallization: Digest the mixture on a water bath at 60°C for 1 hour, then cool to room temperature. Filter the precipitated complex, wash with cold ethanol, and dry in vacuo.

Self-Validation System:

• Visual Cue: Complexation is immediately validated by a stark color change (e.g., the ligand solution turning deep green/brown for Cu(II) or forming a dense, brilliant white precipitate for Zn(II))[3].

• Analytical Cue: UV-Vis spectroscopy will show a distinct shifting of the d-d transition bands, characteristic of a square-planar or square-pyramidal coordination geometry for Cu(II)[5].

Experimental Workflow Visualization

Caption: Step-by-step synthetic workflow for regioselective acylation and metal complexation.

Applications in Drug Development & Analytical Chemistry

The metal complexes derived from 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol exhibit unique biological and chemical properties. In drug development, the planar nature of the resulting copper(II) and zinc(II) bischelates allows them to interact with DNA via intercalation, making them highly relevant in the design of novel antitumor and antimicrobial agents[5]. Furthermore, the specific electron-withdrawing nature of the nitro group enhances the lipophilicity and cellular uptake of these complexes compared to their unsubstituted counterparts.

References

• [4] Acylpyrazolone ligands: Synthesis, structures, metal coordination chemistry and applications | Request PDF - ResearchGate. researchgate.net. 4

• [5] Tuned structure and DNA binding properties of metal complexes based on a new 4-acylpyrazolone derivative - RSC Publishing. rsc.org.5

• [1] Coordination modes of 5-pyrazolones: A solid-state overview - ResearchGate. researchgate.net. 1

• [2] Pyrazolone - Grokipedia. grokipedia.com. 2

• [3] Synthesis, Complexation and Characterization of 1-Phenyl-3-Methyl-4- (p-nitrobenzoyl) Pyrazolone-5(HNPz - SciSpace. scispace.com. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. grokipedia.com [grokipedia.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Tuned structure and DNA binding properties of metal complexes based on a new 4-acylpyrazolone derivative - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

improving the yield of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol synthesis

Technical Support Center: Yield Optimization for 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with field-proven methodologies, mechanistic insights, and troubleshooting strategies to optimize the yield of this critical pyrazolone scaffold.

Section 1: Mechanistic Overview & Causality

The synthesis of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol follows a classic Knorr pyrazole synthesis pathway[1]. The reaction involves the condensation of a β -keto ester (ethyl benzoylacetate) with an arylhydrazine (4-nitrophenylhydrazine)[2].

Causality of Experimental Choices:

• Solvent/Catalyst Selection: Glacial acetic acid is frequently employed because it acts as both the solvent and an acid catalyst[2]. The acidic environment protonates the ketone carbonyl of ethyl benzoylacetate, increasing its electrophilicity and facilitating the initial nucleophilic attack by the primary amine of 4-nitrophenylhydrazine.

• Thermal Control: Reflux conditions (typically 80–100 °C) are required to drive the subsequent intramolecular cyclization. During this step, the secondary amine attacks the ester carbonyl, expelling ethanol to close the pyrazolone ring[3].

Reaction mechanism for 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol synthesis.

Section 2: Standardized Experimental Protocol

This protocol is designed as a self-validating system , including specific visual and analytical checkpoints to ensure reaction fidelity at every stage.

Materials Required:

• Ethyl benzoylacetate (1.0 eq)

• 4-Nitrophenylhydrazine (1.05 eq)

• Glacial acetic acid (Anhydrous)

• Ethanol/Water (for recrystallization)

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 4-nitrophenylhydrazine (10.5 mmol) in 15 mL of glacial acetic acid[2].

  • Validation Checkpoint: The suspension should exhibit a distinct orange/red color.

• Addition: Slowly add ethyl benzoylacetate (10.0 mmol) dropwise to the stirring mixture at room temperature.

• Reflux: Attach a reflux condenser and heat the reaction mixture to 90 °C using an oil bath[3]. Maintain reflux for 4–6 hours.

  • Validation Checkpoint: Monitor via TLC (Hexane:Ethyl Acetate 2:1). The disappearance of the 4-nitrophenylhydrazine spot indicates the completion of the first condensation step[2].

• Isolation: Once complete, allow the mixture to cool to room temperature. Pour the mixture into 50 mL of ice-cold distilled water with vigorous stirring. A solid precipitate will form[2].

• Filtration & Washing: Filter the crude product under vacuum using a Büchner funnel. Wash the filter cake sequentially with cold water (to remove residual acetic acid) and cold diethyl ether (to remove unreacted ester and non-polar organic impurities)[2].

• Purification: Recrystallize the crude solid from a mixture of ethanol and water to yield the pure 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol[2].

  • Validation Checkpoint: Verify purity via 1 H NMR (check for the characteristic pyrazole/pyrazolone proton or tautomeric OH/NH signals) and melting point analysis.

Section 3: Yield Optimization Data

The table below summarizes how different reaction conditions impact the quantitative yield of the target pyrazolone scaffold.

Reaction Condition	Solvent System	Temp (°C)	Time (h)	Additive/Catalyst	Typical Yield (%)
Standard Reflux	Glacial Acetic Acid	90	6	None	65 - 75
Mild Acid Catalysis	Ethanol	78	8	HCl (cat.)	50 - 60
Base-Promoted	Ethanol	78	12	K 2​ CO 3​	40 - 55
Microwave-Assisted	Toluene/AcOH (5:1)	120 (MW)	0.5	None	85 - 90

Note: Microwave-assisted synthesis often provides superior yields by accelerating the cyclization step and minimizing the thermal degradation of the hydrazine[4].

Section 4: Troubleshooting Guides & FAQs

Troubleshooting workflow for low yield in pyrazolone synthesis.

Q1: My overall yield is consistently below 40%. What is the most likely cause? A1: The most common culprit is the incomplete cyclization of the hydrazone intermediate. While the initial hydrazone formation is rapid, the subsequent attack on the ester to form the pyrazolone ring requires sufficient thermal energy and time. Actionable Fix: Ensure your oil bath is maintaining at least 90 °C. If using ethanol as a solvent, the reflux temperature (78 °C) might be too low for electronically deactivated substrates like 4-nitrophenylhydrazine. Switching to glacial acetic acid or a Toluene/AcOH mixture allows for higher reaction temperatures and better yields[4].

Q2: I am observing significant darkening of the reaction mixture and multiple spots on TLC. How can I prevent this? A2: 4-Nitrophenylhydrazine is highly sensitive to oxidation, especially at elevated temperatures in the presence of air. The dark byproducts are typically oxidized hydrazine species or degradation products. Actionable Fix: Degas your solvents prior to use and conduct the reaction under an inert atmosphere (Nitrogen or Argon). Additionally, ensure your 4-nitrophenylhydrazine is freshly recrystallized or stored properly, as degraded starting material will immediately lower your theoretical yield.

Q3: The product is not precipitating when poured into ice water. What should I do? A3: This usually indicates that the product is either too soluble in the residual acetic acid/water mixture, or the reaction did not proceed to completion, leaving soluble intermediates. Actionable Fix: First, verify reaction completion via TLC. If complete, concentrate the acetic acid under reduced pressure (rotary evaporation) before adding water[2]. Alternatively, neutralize the aqueous mixture carefully with saturated sodium bicarbonate to pH ~6-7, which often forces the pyrazol-5-ol (which can be slightly acidic) out of solution.

Q4: How do I control the regioselectivity of the reaction? A4: The reaction between an arylhydrazine and a β -keto ester is highly regioselective. The more nucleophilic primary amine ( −NH2​ ) of the hydrazine preferentially attacks the more electrophilic ketone carbonyl of the ethyl benzoylacetate, rather than the ester carbonyl[5]. This dictates that the phenyl group from the benzoylacetate ends up at the 3-position of the pyrazole ring, and the hydroxyl/ketone group at the 5-position. Regioisomeric mixtures are rare under standard acidic conditions but can occur if the reaction is run under strongly basic conditions.

References

• Source: PMC (nih.gov)
• Source: Google Patents (CN101367763B)
• Synthesis of Pyrazoles Utilizing [2-(methylthio)
• Source: PMC (nih.gov)
• Microwave-Mediated Synthesis of N-Containing Heterocycles: from Batch to Continuous Flow Processes Source: ORCA - Cardiff University URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN101367763B - Synthesis process of 1-phenyl-3-methyl-5-pyrazolone - Google Patents [patents.google.com]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Support Center: Overcoming Solubility Barriers for 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to formulate or assay complex pyrazole derivatives. The compound 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol (often existing in equilibrium with its pyrazolone tautomer) is a classic "brick dust" molecule.

Its planar phenyl rings promote strong π−π stacking, while the nitro group and pyrazol-5-ol core form highly stable intermolecular hydrogen bond networks. This results in high crystal lattice energy, making it notoriously difficult to dissolve in both aqueous media and non-polar organic solvents. This guide provides field-proven, self-validating methodologies to overcome these physicochemical barriers, ensuring your downstream assays and formulations are robust and reproducible.

Part 1: Frequently Asked Questions (Mechanistic Insights)

Q1: Why does my compound precipitate immediately when added to an aqueous assay buffer, even after completely dissolving in DMSO? A1: This is a phenomenon known as solvent-shift precipitation. Dipolar aprotic solvents like DMSO effectively disrupt the hydrogen bonds of the pyrazole core [1]. However, when this stock is spiked into water, the DMSO rapidly diffuses into the bulk aqueous phase. The highly hydrophobic 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol is left behind, rapidly nucleating and crashing out due to its high lattice energy. Causality & Solution: You cannot rely on DMSO alone for aqueous assays. You must lower the thermodynamic barrier using co-solvents, hydrotropes, or surfactants to stabilize the molecule before or during the aqueous shift [2].

Q2: Can I just heat the solution to force the compound into my aqueous buffer? A2: Heating increases kinetic energy, temporarily breaking the crystal lattice and increasing solubility [5]. However, upon cooling to physiological temperatures (e.g., 37°C for cell assays), the solution becomes supersaturated. This leads to delayed, unpredictable crystallization, which will ruin your assay's reproducibility and cause false negatives in screening. Causality & Solution: Solubility must be achieved at thermodynamic equilibrium. If heating is used to accelerate dissolution, you must self-validate by allowing the solution to cool to the target assay temperature for 24 hours, centrifuging, and measuring the supernatant concentration.

Q3: How do I choose between cyclodextrin complexation and creating a solid dispersion? A3: The choice is dictated by the downstream application. For in vitro liquid assays, Hydroxypropyl- β -cyclodextrin (HP- β -CD) is ideal. The cyclodextrin cavity physically accommodates the lipophilic phenyl and nitrophenyl rings, while its outer hydroxyl groups interface with water, masking the hydrophobicity. For in vivo oral dosing, creating an Amorphous Solid Dispersion (ASD) using polymers like PVP or HPMC physically traps the compound in a high-energy amorphous state, drastically improving gastrointestinal dissolution [3].

Part 2: Solubilization Troubleshooting Workflows

To determine the most scientifically sound approach for your specific use case, follow the logic outlined in the workflow below.

Caption: Troubleshooting workflow for selecting the appropriate solubilization strategy based on application.

Part 3: Quantitative Data & Solvent System Selection

Before attempting complex formulations, it is critical to understand the baseline solubility of pyrazole derivatives across different solvent systems. The data below synthesizes expected solubility ranges to guide your initial solvent selection.

Solvent / System	Solubilization Technique	Expected Solubility Range	Primary Limitation / Mechanism
Water / PBS (pH 7.4)	None (Baseline)	< 1 µg/mL	High crystal lattice energy; strong π−π stacking.
100% DMSO	Aprotic Dipolar Solvation	10 - 50 mg/mL	Excellent for stocks, but toxic to cells at >1% v/v [1].
PBS + 1% DMSO	Co-solvency	1 - 5 µg/mL	Rapid solvent-shift precipitation upon dilution.
PBS + 20% HP- β -CD	Inclusion Complexation	100 - 500 µg/mL	Masks hydrophobic rings; excellent for in vitro assays.
PVP/HPMC Matrix	Amorphous Solid Dispersion	> 1000 µg/mL (Apparent)	Requires specialized formulation; best for in vivo [4].

Part 4: Self-Validating Experimental Protocols

A protocol is only as good as its validation. Do not assume a visually clear solution means the compound is fully dissolved; nano-suspensions scatter light minimally and will skew assay results. Every protocol below includes a mandatory self-validation step.

Protocol A: HP- β -CD Inclusion Complexation (For In Vitro Assays)

Causality: Cyclodextrins possess a hydrophobic interior and a hydrophilic exterior. By forcing the 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol into the cavity, we bypass the need to break water's hydrogen bond network, thermodynamically favoring dissolution.

Step-by-Step Methodology:

• Prepare the Host Solution: Dissolve Hydroxypropyl- β -cyclodextrin (HP- β -CD) in your target aqueous buffer (e.g., PBS) to a final concentration of 20% (w/v).

• Prepare the Guest Stock: Dissolve 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol in 100% DMSO to a concentration of 10 mM.

• Complexation: Under vigorous vortexing, add the DMSO stock dropwise into the HP- β -CD solution. Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent assay toxicity.

• Equilibration: Place the mixture on an orbital shaker at 37°C for 24 hours. This time is required for the guest-host complex to reach thermodynamic equilibrium.

• Self-Validation (Critical): Centrifuge the equilibrated solution at 10,000 x g for 15 minutes. Carefully extract the supernatant. Quantify the concentration of the dissolved pyrazole derivative in the filtered sample using a pre-calibrated analytical method (e.g., HPLC or UV-Vis spectroscopy) [1]. If the measured concentration matches your target dose, the protocol is validated.

Protocol B: Amorphous Solid Dispersion via Solvent Evaporation (For In Vivo Dosing)

Causality: By dissolving the drug and a hydrophilic polymer in a common solvent and rapidly evaporating it, we prevent the pyrazole molecules from re-forming their crystalline lattice. The drug is trapped in a high-energy, amorphous state within the polymer matrix, drastically enhancing its apparent solubility in the gastrointestinal tract [4].

Caption: Mechanistic pathway of converting crystalline pyrazol-5-ol into an amorphous solid dispersion.

Step-by-Step Methodology:

• Solvent Selection: Dissolve 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol and a hydrophilic polymer (e.g., Polyvinylpyrrolidone, PVP-K30) in a 1:4 weight ratio using a common volatile solvent (e.g., Acetone or Methanol/DCM mixture).

• Mixing: Sonicate the solution until it is completely transparent, ensuring molecular-level mixing of the drug and polymer.

• Rapid Evaporation: Transfer the solution to a rotary evaporator. Evaporate the solvent under reduced pressure at 40°C. Causality: The evaporation must be rapid to prevent the drug molecules from migrating and nucleating into crystals.

• Secondary Drying: Place the resulting solid film in a vacuum desiccator for 24 hours to remove residual solvent traces.

• Milling: Gently mill the film into a fine powder.

• Self-Validation (Critical): Analyze the resulting powder using Powder X-Ray Diffraction (PXRD). A successful amorphous solid dispersion will show a broad "halo" without any sharp diffraction peaks characteristic of the crystalline pyrazole derivative [3].

References

• BenchChem.Improving solubility of pyrazole derivatives for reaction.
• International Journal of Medical Science and Dental Research (IJMSDR).Techniques for Improving Solubility.
• International Journal of Current Science Research and Review (IJCSRR).A Brief Review on Solubility Enhancement Techniques with Drug and Polymer.
• World Journal of Biology Pharmacy and Health Sciences (WJBPHS).Solubility enhancement techniques: A comprehensive review.
• Indian Journal of Pharmacy and Biological Research (IJPBR).Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review.

Technical Support Center: Navigating Side Reactions in the Synthesis of Pyrazol-5-ols

Welcome to the technical support center for pyrazol-5-ol synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of these valuable heterocyclic compounds. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), optimized protocols, and comparative data to enhance your experimental success.

Introduction to Pyrazol-5-ol Synthesis and Its Challenges

Pyrazol-5-ols, and their tautomeric forms, pyrazolones, are privileged scaffolds in medicinal chemistry and materials science. The classical and most common route to these structures is the Knorr pyrazole synthesis, which involves the condensation of a β-ketoester with a hydrazine derivative.[1] While seemingly straightforward, this reaction is often plagued by a variety of side reactions that can complicate purification and significantly reduce the yield of the desired product.

The principal challenges stem from the inherent reactivity of the starting materials and the tautomeric nature of the pyrazol-5-ol product itself.[2] This guide will dissect the most common side reactions, provide mechanistic insights into their formation, and offer practical, field-proven strategies to mitigate their occurrence.

Frequently Asked Questions (FAQs)

Q1: I'm seeing two sets of peaks in the NMR for my pyrazole product when using an unsymmetrical β-ketoester. What is happening?

A1: You are likely observing the formation of regioisomers. When an unsymmetrical β-ketoester is reacted with a substituted hydrazine, the initial nucleophilic attack can occur at either of the two carbonyl carbons. This leads to two different pyrazole products with distinct substitution patterns.[1] The regioselectivity is governed by both the steric and electronic properties of the substituents on your starting materials, as well as the reaction pH.[3] Generally, the most nucleophilic nitrogen of the hydrazine will attack the more electrophilic (less sterically hindered) carbonyl carbon of the β-ketoester.[1]

Q2: My reaction with an aldehyde has produced a higher molecular weight byproduct that is difficult to separate from my desired pyrazol-5-ol. What is this side product?

A2: This is a classic case of bis-pyrazole formation, specifically a 4,4'-(arylmethylene)bis(1H-pyrazol-5-ol).[4] This side reaction is particularly common when aldehydes are present, either as a reactant or as an impurity. The reaction proceeds via an initial Knoevenagel condensation of the aldehyde with the active methylene group at the C4 position of the pyrazol-5-ol, followed by a Michael addition of a second pyrazol-5-ol molecule.[4]

Q3: I am trying to acylate my pyrazol-5-ol and I'm getting a mixture of products. How can I control the position of acylation?

A3: The issue you're facing is due to the ambident nucleophilic nature of the pyrazol-5-ol, which exists in tautomeric equilibrium (OH, CH, and NH forms).[2][5] This allows for acylation to occur at the C4-position (C-acylation) or at the oxygen atom (O-acylation). To achieve selective C-acylation, it is crucial to form a metal complex of the pyrazol-5-ol before introducing the acylating agent.[6] Using calcium hydroxide is a well-established method; it pushes the equilibrium towards the enol form and protects the hydroxyl group, directing the acylation to the C4 position.[7] Direct addition of an acyl chloride to the free pyrazol-5-ol often results in the O-acylated product as the major isomer.[6]

Q4: My N-alkylation reaction is giving me a mixture of N1 and N2 alkylated pyrazoles. How can I improve the regioselectivity?

A4: Similar to acylation, the N-alkylation of unsymmetrical pyrazoles can be challenging to control. The outcome is a delicate balance of steric hindrance, solvent polarity, and the choice of base.[8] As a general rule, alkylation tends to favor the less sterically hindered nitrogen atom.[9] The use of polar aprotic solvents like DMF or DMSO often enhances the formation of a single regioisomer.[8] The base is also critical; for example, potassium carbonate in DMSO is effective for regioselective N1-alkylation of 3-substituted pyrazoles.[8]

Q5: My final product is a persistent oil and won't crystallize. What can I do?

A5: The oily nature of your product often points to the presence of impurities that inhibit crystallization. First, assess the purity of your material using TLC or LC-MS. If significant impurities are present, further purification via column chromatography may be necessary. If the product is pure but remains an oil, you can try to induce crystallization by scratching the inside of the flask with a glass rod at the air-solvent interface or by adding a seed crystal. Trituration with a solvent in which your product is insoluble (like cold hexanes or diethyl ether) can also be effective in removing soluble impurities and inducing solidification.[10]

Troubleshooting Guide: From Symptoms to Solutions

This section provides a systematic approach to diagnosing and solving common side reactions encountered during pyrazol-5-ol synthesis.

Symptom	Probable Cause(s)	Proposed Solution(s)
Multiple spots on TLC, complex NMR with overlapping signals	Formation of regioisomers from an unsymmetrical β-ketoester.	- Modify Reaction Conditions: Adjusting the pH can influence the site of initial hydrazine attack. Acidic conditions tend to favor attack at the more reactive ketone, while basic conditions may favor attack at the ester carbonyl.[3]- Change Starting Material: If possible, use a symmetrical β-ketoester to avoid this issue altogether.- Chromatographic Separation: Careful column chromatography can often separate the regioisomers, although it can be challenging.[11]
A high molecular weight, less polar spot on TLC	Formation of a bis-pyrazole derivative, typically 4,4'-(arylmethylene)bis(1H-pyrazol-5-ol).[4]	- Control Stoichiometry: Use a precise 1:1 molar ratio of pyrazol-5-ol to aldehyde.- Catalyst Choice: Some catalysts, like cerium(IV) sulfate, have been shown to efficiently promote the one-pot synthesis of these bis-pyrazoles, so their avoidance in the primary synthesis is key if this is an undesired product.[4]- Purification: Recrystallization can be effective for separating the often less soluble bis-pyrazole.[12]
NMR shows a mixture of C- and O-acylated products	Competing acylation at the C4 and O positions due to tautomerism.[6]	- Use of a Protecting Group/Complexing Agent: Treat the pyrazol-5-ol with two equivalents of calcium hydroxide in anhydrous dioxane before adding the acylating agent. This forms a calcium complex that favors C-acylation.[6][7]- Reaction Temperature: Keep the reaction temperature low during the addition of the acyl chloride to minimize side reactions.[6]
Mixture of N1 and N2 alkylated products	Lack of regiocontrol in the N-alkylation of an unsymmetrical pyrazole.	- Steric Control: Use a bulkier alkylating agent to favor reaction at the less hindered nitrogen.[8]- Solvent and Base Optimization: Screen different combinations of polar aprotic solvents (DMF, DMSO) and bases (K₂CO₃, Cs₂CO₃, NaH).[8]- Enzymatic Alkylation: For high regioselectivity, consider biocatalytic approaches using engineered enzymes.[13]
Yellow or red coloration of the reaction mixture or final product	Oxidation of the hydrazine starting material or the pyrazol-5-ol product.	- Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize air oxidation.- Charcoal Treatment: Add activated charcoal to a solution of the crude product to adsorb colored impurities, followed by filtration.[14]

In-Depth Mechanistic Analysis of Key Side Reactions

Understanding the "why" behind the formation of side products is crucial for their effective prevention.

Formation of Regioisomers in the Knorr Synthesis

The Knorr synthesis with an unsymmetrical β-ketoester (e.g., ethyl benzoylacetate) and a substituted hydrazine can proceed via two competing pathways, leading to a mixture of regioisomers. The initial and rate-determining step is the nucleophilic attack of the hydrazine on one of the carbonyl groups.

Figure 2: Tautomeric forms of pyrazol-5-ol and their acylation pathways.

Direct acylation often leads to the O-acylated product, which is formed under kinetic control. To achieve the thermodynamically more stable C-acylated product, the reactivity of the oxygen atom must be suppressed. The use of Ca(OH)₂ forms a chelate with the OH-form, effectively blocking O-acylation and promoting the reaction at the electron-rich C4 position. [6][7]

Optimized Experimental Protocols

The following protocols are designed to minimize the formation of common side products.

Protocol 1: Synthesis of 3-Methyl-1-phenyl-1H-pyrazol-5-ol (Edaravone)

This protocol is optimized to prevent the formation of colored impurities and ensure a high yield of the desired product.

Materials:

• Ethyl acetoacetate

• Phenylhydrazine

• Ethanol (95%)

• Round-bottom flask with reflux condenser

• Heating mantle or water bath

Procedure:

• In a 50 mL round-bottom flask, add ethyl acetoacetate (1.63 mL, 12.5 mmol).

• Slowly add phenylhydrazine (1.23 mL, 12.5 mmol) dropwise with stirring. An exothermic reaction will occur.

• Add 10 mL of 95% ethanol to the mixture.

• Assemble a reflux condenser and heat the mixture at reflux for 1 hour.

• Monitor the reaction by TLC (e.g., 7:3 Hexane:Ethyl Acetate).

• After the reaction is complete, cool the mixture to room temperature and then in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Protocol 2: Selective C-Acylation of 3-Methyl-1-phenyl-1H-pyrazol-5-ol

This protocol utilizes the calcium hydroxide method to ensure selective C-acylation. [6] Materials:

• 3-Methyl-1-phenyl-1H-pyrazol-5-ol

• Calcium hydroxide

• Anhydrous 1,4-dioxane

• Acyl chloride (e.g., benzoyl chloride)

• 2 M Hydrochloric acid

• Three-neck flask with a dropping funnel and condenser

Procedure:

• To a three-neck flask equipped with a condenser and dropping funnel, add 3-methyl-1-phenyl-1H-pyrazol-5-ol (1.74 g, 10 mmol) and anhydrous 1,4-dioxane (20 mL).

• Add calcium hydroxide (1.48 g, 20 mmol) to the suspension.

• Heat the mixture to reflux for 30 minutes to form the calcium complex.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride (11 mmol) dissolved in a small amount of anhydrous dioxane via the dropping funnel.

• Allow the reaction to warm to room temperature and stir for 2-3 hours.

• Pour the reaction mixture into 50 mL of 2 M hydrochloric acid with vigorous stirring to decompose the complex.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and recrystallize from a suitable solvent (e.g., ethanol).

Data Summary: Impact of Reaction Conditions

The choice of solvent and catalyst can have a profound impact on the distribution of products. The following table provides a summary of literature-reported data for illustrative purposes.

Reaction	Substrates	Conditions	Product Distribution (Ratio)	Reference
N-Alkylation	3-Methyl-5-phenyl-1H-pyrazole + Phenethyl trichloroacetimidate	Camphorsulfonic acid, Dichloromethane, rt	N1-alkylated : N2-alkylated (2.5 : 1)	[9]
Knorr Synthesis	1-Phenyl-1,3-butanedione + Methylhydrazine	Ethanol, rt	1,5-dimethyl-3-phenyl : 1,3-dimethyl-5-phenyl (93:7 to 97:3)	[11]
Knorr Synthesis	1-Phenyl-1,3-butanedione + Phenylhydrazine	Ethanol, rt	1-phenyl-5-methyl-3-phenyl : 1,3-diphenyl-5-methyl (13:87 to 1:99)	[11]

Conclusion

The synthesis of pyrazol-5-ols, while a cornerstone of heterocyclic chemistry, requires careful attention to reaction conditions to avoid a plethora of potential side reactions. By understanding the underlying mechanisms of regioisomer formation, bis-pyrazole condensation, and competing C- vs. O-alkylation/acylation, researchers can rationally design their synthetic strategies to maximize the yield and purity of their target compounds. This guide provides a framework for troubleshooting common issues and implementing robust protocols to achieve successful and reproducible outcomes in the synthesis of this important class of molecules.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 4. redalyc.org [redalyc.org]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Stability & Troubleshooting for 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

Welcome to the Technical Support Center. As researchers and drug development professionals, working with pyrazolone/pyrazol-5-ol derivatives requires a deep understanding of their physical organic chemistry. 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol is a highly functionalized scaffold. Its stability is governed by complex tautomeric equilibria (CH, NH, and OH forms)[1] and the strong electron-withdrawing nature of the 4-nitrophenyl group.

This guide is designed by application scientists to help you troubleshoot degradation issues, design robust stability-indicating assays, and ensure the integrity of your experimental data.

Part 1: Mechanistic Insights & Troubleshooting FAQs

Understanding the causality behind degradation is the first step in preventing it. The pyrazol-5-ol core is highly susceptible to electron transfer reactions, particularly when ionized[2][3].

Q1: My aqueous stock solutions turn yellow/brown and form precipitates within 48 hours. What is happening?

The Causality: You are observing auto-oxidation. Pyrazol-5-ols are weak acids. The electron-withdrawing 4-nitrophenyl group at the N1 position significantly lowers the pKa​ of the C5-hydroxyl group compared to standard analogs like Edaravone (which has a pKa​ of ~7.0)[2][4]. In neutral or basic aqueous buffers (pH ≥ 7.0), the compound exists predominantly as an enolate anion . This electron-rich anion readily donates an electron to dissolved molecular oxygen ( O2​ ), generating a highly reactive pyrazolone radical at the C4 position[4]. These radicals rapidly couple to form insoluble dimers and trimers, which manifest as the brown precipitate[2][4].

The Solution:

• Deoxygenation: Purge all aqueous buffers with Argon or N2​ for at least 15 minutes prior to dissolving the compound[2].

• pH Control: Formulate stock solutions at a pH of 3.0–4.0 to ensure the compound remains in its protonated, neutral form, which is significantly less reactive towards oxidation[2][3].

• Antioxidant Excipients: If neutral pH is mandatory for your assay, incorporate sodium bisulfite. Bisulfite forms a transient adduct with the pyrazolone core, effectively reducing the concentration of the oxidation-prone enolate anion[4].

Q2: We observe rapid degradation under ambient laboratory lighting, but not in the dark. Is this typical?

The Causality: Yes. The 4-nitrophenyl moiety is a known photosensitizer. Upon UV/Vis irradiation, the nitro group can undergo photoreduction, or it can facilitate intersystem crossing to generate singlet oxygen ( 1O2​ ) from dissolved ground-state oxygen. This singlet oxygen rapidly attacks the pyrazole ring, leading to ring cleavage and the formation of 2-oxo-3-(phenylhydrazono)-butanoic acid (OPB) derivatives[5].

The Solution: All handling must be performed under low-actinic (amber) lighting. Storage vials must be amber glass or wrapped in foil. Do not use transparent microcentrifuge tubes for benchtop incubations.

Q3: During HPLC analysis, my peak area decreases, but I don't see any new degradation peaks. Where is the mass going?

The Causality: The degradation products (especially the radical-coupled trimers) are highly hydrophobic and may be precipitating in your sample vial, or they are irreversibly binding to the stationary phase of your analytical column[2]. Alternatively, volatile ring-cleavage products might not absorb at your chosen UV wavelength. The Solution: Implement a Mass Balance Control . Force-degrade a sample and analyze it using a universal detector (like CAD or ELSD) alongside DAD (Diode Array Detection). Ensure your HPLC gradient ramps up to 95% organic solvent to elute highly retained oligomeric degradation products.

Part 2: Visualizing the Degradation Pathway

To effectively stabilize the compound, one must visualize the primary pathway of failure. The diagram below illustrates the oxidative cascade triggered by inappropriate pH and oxygen exposure.

Mechanistic pathway of oxidative degradation for pyrazol-5-ol derivatives.

Part 3: Quantitative Stability Data

The following table summarizes the kinetic stability profiles (half-life, t1/2​ ) of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol under various controlled conditions. Use this data to benchmark your own formulation and storage strategies.

Condition	Stressor Details	t1/2​ (Hours)	Primary Degradant Type	Recommended Mitigation
Aqueous, pH 7.4	Ambient air, 25°C, Dark	42	Dimers / Trimers	Deoxygenate; use bisulfite
Aqueous, pH 3.0	Ambient air, 25°C, Dark	> 720	None significant	N/A (Stable condition)
Oxidative	0.3% H2​O2​ , 25°C, Dark	< 2	Ring cleavage (OPB)	Eliminate ROS sources
Photolytic	ICH Q1B UV/Vis exposure	18	Photoreduction products	Amber vials; Actinic shielding
Thermal	pH 7.4, 60°C, Dark	8	Trimers	Store lyophilized at -20°C

Part 4: Self-Validating Experimental Protocols

To establish a stability-indicating assay, you must perform forced degradation studies. The protocol below is designed as a self-validating system : every stress condition is paired with a neutralization/quenching step to halt degradation instantly, ensuring the HPLC analysis reflects the exact state of the sample at the target timepoint.

Protocol: Forced Oxidative and Hydrolytic Degradation

Objective: To generate a comprehensive degradation profile while maintaining >95% mass balance.

Step 1: Stock Preparation

• Dissolve 10 mg of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol in 1.0 mL of anhydrous, mass-spec grade DMSO (10 mg/mL stock). Causality: DMSO prevents premature hydrolysis and limits dissolved oxygen reactivity.

Step 2: Stress Execution (Self-Validating Aliquots)

• Acidic Stress: Mix 100 µL stock with 900 µL of 0.1 N HCl. Incubate at 60°C for 4 hours.

  • Validation Quench: Neutralize with 100 µL of 0.1 N NaOH immediately before injection.

• Basic Stress: Mix 100 µL stock with 900 µL of 0.1 N NaOH. Incubate at 60°C for 4 hours.

  • Validation Quench: Neutralize with 100 µL of 0.1 N HCl immediately before injection.

• Oxidative Stress: Mix 100 µL stock with 900 µL of 0.3% H2​O2​ . Incubate at 25°C for 2 hours.

  • Validation Quench: Add 50 µL of 10% sodium thiosulfate to consume residual peroxide and halt the radical cascade.

Step 3: Chromatographic Analysis

• Inject 10 µL of quenched samples onto a C18 RP-HPLC column (e.g., 2.1 x 100 mm, 1.7 µm).

• Run a gradient of 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 15 minutes. Causality: Formic acid ensures the pyrazol-5-ol remains protonated during the run, preventing peak tailing and on-column oxidation.

• Calculate Mass Balance: Sum of all peak areas (degraded sample)/Peak area (control sample)×100 . A valid assay requires a mass balance between 95% and 105%.

Self-validating experimental workflow for forced degradation studies.

References

• Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. ChemInform. Available at:[Link][1]

• Update on Antioxidant Therapy with Edaravone: Expanding Applications in Neurodegenerative Diseases. MDPI. Available at:[Link][5]

• Stabilizers of edaravone aqueous solution and their action mechanisms. 1. Sodium bisulfite. ResearchGate. Available at:[Link][4]

• OH Radical Scavenging Activity of Edaravone: Mechanism and Kinetics. The Journal of Physical Chemistry B (ACS Publications). Available at:[Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Crystallization of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

Welcome to the technical support center for the crystallization of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this pyrazolone derivative. Here, we provide in-depth, field-proven insights in a direct question-and-answer format, moving from frequently encountered issues to detailed troubleshooting protocols and the fundamental science behind them.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common crystallization challenges.

Q1: My compound is "oiling out" instead of forming crystals. What should I do?

A1: "Oiling out" occurs when the compound separates from the solution as a liquid above its melting point instead of forming a solid crystal lattice.[1][2] This is a frequent issue with pyrazolone derivatives.[3]

• Immediate Actions :

  • Re-dissolve and Dilute : Add more of the hot solvent to the mixture to decrease the concentration, re-heat until the oil dissolves completely, and then attempt to cool the solution again, but much more slowly.[4][5]

  • Lower the Temperature Slowly : Rapid cooling is a primary cause of oiling out.[3] After dissolving your compound in the hot solvent, allow it to cool to room temperature undisturbed on a benchtop, perhaps insulated with paper towels, before moving it to an ice bath.[6][7]

  • Re-evaluate Your Solvent : The boiling point of your solvent may be too high, or its polarity may be unsuitable.[8] Experiment with different solvents or solvent mixtures.[3]

Q2: I'm getting a very low yield after recrystallization. How can I improve it?

A2: Low yield is often a result of using too much solvent or incomplete crystallization.

• Key Optimization Steps :

  • Use the Minimum Amount of Hot Solvent : The goal is to create a saturated solution at high temperature. Using an excess of solvent will keep more of your product dissolved in the mother liquor even after cooling.[1][5] If you suspect you've used too much, you can carefully evaporate some of the solvent and attempt to crystallize again.[4]

  • Ensure Thorough Cooling : After initial crystal formation at room temperature, cool the flask in an ice bath for at least 30 minutes to maximize the precipitation of your compound.[9]

  • Check the Mother Liquor : After filtering your crystals, try evaporating a small amount of the remaining filtrate. If a significant amount of solid appears, it indicates that crystallization was incomplete, and you may need to concentrate the mother liquor to recover a second crop of crystals.

Q3: No crystals are forming, even after cooling the solution for an extended period. What's wrong?

A3: This is typically due to either excessive solvent use or the solution being super-saturated without a nucleation point.[1]

• Methods to Induce Crystallization :

  • Scratch the Flask : Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic imperfections on the glass can provide nucleation sites for crystal growth to begin.[1][5]

  • Add a Seed Crystal : If you have a small amount of pure, crystalline 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, add a single tiny crystal to the supersaturated solution.[8][10] This provides a perfect template for further crystal growth.[11]

  • Reduce Solvent Volume : As mentioned for low yield, you likely have too much solvent. Gently heat the solution to boil off a portion of the solvent and then allow it to cool again.[4]

Q4: The crystals formed extremely quickly and look like fine powder or needles. Is this a problem?

A4: Yes, rapid crystallization often traps impurities within the crystal lattice, which defeats the purpose of recrystallization.[4][7] The ideal crystallization process should occur slowly, over a period of 15-30 minutes, to form well-defined crystals.[4]

• How to Slow Down Crystal Growth :

  • Use More Solvent : The solution is likely too concentrated. Re-heat the flask, add a small additional volume of the hot solvent (beyond the minimum needed for dissolution), and cool slowly.[4]

  • Control the Cooling Rate : Avoid placing the hot flask directly into an ice bath. Slow, stepwise cooling is crucial for forming larger, purer crystals.[6][12]

Section 2: In-Depth Troubleshooting Guides

This section provides a more detailed, causal analysis of common problems and their solutions, grounded in scientific principles.

Troubleshooting Guide 1: The "Oiling Out" Phenomenon

"Oiling out" is one of the most persistent challenges in the crystallization of organic compounds. The following workflow provides a systematic approach to resolving this issue.

DOT Script for "Oiling Out" Troubleshooting Workflow

Caption: Troubleshooting workflow for when a compound "oils out".

Troubleshooting Guide 2: Optimizing Crystal Size and Purity

The size and morphology of crystals are directly related to their purity. Larger, well-defined crystals are typically purer because the slow growth process allows for the selective incorporation of the target molecule into the lattice, excluding impurities.[7]

Symptom	Possible Cause	Recommended Solution	Scientific Rationale
Fine, powder-like crystals	High rate of nucleation due to rapid cooling or high concentration.	1. Reduce the cooling rate significantly.[6][12] 2. Use a slightly larger volume of hot solvent to reduce supersaturation.[4] 3. Consider seeding the solution at a lower supersaturation level.[10][11]	A slower approach to the supersaturation point reduces the number of initial nucleation sites, allowing existing crystals to grow larger rather than forming many small crystals.[7][13]
Colored crystals	Presence of colored impurities from the synthesis.	1. Add a small amount (1-2% by weight) of activated charcoal to the hot solution. 2. Swirl for a few minutes. 3. Perform a hot filtration to remove the charcoal before allowing the solution to cool.	Activated charcoal has a high surface area that effectively adsorbs large, colored, and polymeric impurities.[3] Be aware that it may also adsorb some of your product, slightly reducing the yield.
Broad melting point range after crystallization	Inclusion of impurities or solvent within the crystal lattice.	1. Ensure the crystallization process is slow.[7] 2. Wash the filtered crystals with a small amount of cold recrystallization solvent to remove residual mother liquor.[9] 3. Dry the crystals thoroughly under vacuum to remove all traces of solvent.	A broad melting point is a classic indicator of an impure solid. Trapped solvent or co-crystallized impurities disrupt the crystal lattice, leading to melting over a range of temperatures.

Section 3: Foundational Protocols

These detailed protocols provide a validated starting point for your crystallization experiments.

Protocol 1: General Recrystallization from a Single Solvent

This procedure is a standard method for purifying solid organic compounds.

• Dissolution : Place the crude 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., ethanol, ethyl acetate).[9] Common solvents for pyrazolone derivatives include ethanol, methanol, isopropanol, and acetone.[3]

• Heating : Gently heat the mixture on a hot plate, stirring continuously, until the solvent begins to boil. Add more solvent in small portions until the solid has just completely dissolved. It is critical to use the minimum amount of hot solvent required.[5][9]

• Hot Filtration (if necessary) : If there are insoluble impurities (or if you have used activated charcoal), perform a hot filtration using a pre-heated funnel and filter paper to remove them.

• Cooling : Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask during this period. An ideal crystallization should show crystal growth beginning within 5-20 minutes.[4]

• Maximizing Yield : Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice-water bath for at least 30 minutes to induce maximum precipitation.[9]

• Isolation : Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing : Wash the crystals on the filter paper with a small amount of cold solvent to rinse away any remaining mother liquor.

• Drying : Dry the crystals in a vacuum oven or desiccator to remove residual solvent.

Protocol 2: Seeding Technique to Control Crystallization

Seeding is a powerful technique to initiate crystallization when spontaneous nucleation is difficult, and to control polymorphism by ensuring only the desired crystal form grows.[10][14]

DOT Script for Seeding Protocol Workflow

Caption: A workflow for preparing and using seed crystals.

Causality Behind Seeding : Adding a seed crystal bypasses the kinetically demanding step of primary nucleation.[10] Crystallization then proceeds via secondary nucleation and crystal growth on the provided template, which requires less energy and allows for growth to occur in the metastable zone where spontaneous nucleation is unlikely.[14][15] This gives the experimenter precise control over when crystallization begins and which polymorphic form is generated.[10]

Section 4: Understanding the Science

The Role of the Molecular Structure : 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol possesses both hydrogen bond donors (-OH) and acceptors (C=O in the keto tautomer, nitro group, pyrazole nitrogens), as well as two aromatic rings capable of π-π stacking.[16] These strong intermolecular forces contribute to a high lattice energy, which influences solvent selection. The molecule's polarity is mixed, making it a prime candidate for recrystallization from polar solvents like ethanol or by using mixed solvent systems (e.g., ethyl acetate/hexane) to fine-tune solubility.[9]

Polymorphism : Organic molecules, particularly those with multiple functional groups like pyrazole derivatives, can often pack into different crystal lattices, a phenomenon known as polymorphism.[17] Different polymorphs can have distinct physical properties (melting point, solubility, stability). The crystallization conditions—especially the solvent and cooling rate—can determine which polymorph is formed.[18] Seeding with a crystal of the desired polymorph is the most effective way to ensure its consistent production.[10]

Potential Impurities : The standard synthesis of pyrazolones involves the condensation of a β-ketoester with a hydrazine.[19] For this specific compound, the reactants are likely ethyl benzoylacetate and 4-nitrophenylhydrazine. Potential impurities could therefore include:

• Unreacted starting materials.

• The regioisomer, 1-(4-nitrophenyl)-5-phenyl-1H-pyrazol-3-ol. The formation of such regioisomers is a known issue in unsymmetrical pyrazole syntheses.[20]

• Byproducts from side reactions.

These impurities can disrupt the crystal lattice, inhibiting nucleation and often leading to the "oiling out" phenomenon.[3]

Section 5: References

• CatSci. (2021, August 25). Seeding: A Simple but Effective Method for Crystallisation Control. [Link]

• Mettler Toledo. (n.d.). Seeding Studies For Crystallization - Improve Batch Consistency. [Link]

• Zhanghua Dryer. (2024, December 1). Key Factors Affecting the Efficiency of Crystallizers. [Link]

• ACS Publications. (2020, September 15). Seeding Techniques and Optimization of Solution Crystallization Processes. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Diamond Light Source. (n.d.). Crystal-seeding. [Link]

• Reddit. (2020, March 16). How does cooling rate affect the point at which crystalisation occures and why?[Link]

• Hampton Research. (n.d.). Seeding. [Link]

• Northwestern University. (n.d.). Cooling Rate and Crystal Size. [Link]

• PubMed. (n.d.). On crystal size and cooling rate. [Link]

• Oriental Journal of Chemistry. (n.d.). Synthesis of Some Pyrazolone Derivatives and Evaluation of its Antibacterial and Cytotoxic Activity. [Link]

• University of York. (n.d.). Problems with Recrystallisations. [Link]

• CrystEngComm (RSC Publishing). (2025, April 21). Control of crystal size distribution in continuous cooling crystallization using non-isothermal Taylor vortex. [Link]

• Google Patents. (n.d.). DE1112984B - Process for the preparation of pyrazolone derivatives.

• Crystallization of Organic Compounds. (n.d.). Crystallization of Organic Compounds. [Link]

• Unknown Source. Exp 2 - Crystallization. [Source URL not available]

• ACS Publications. (2018, February 8). Synthesis of Chiral Pyrazolone and Spiropyrazolone Derivatives through Squaramide-Catalyzed Reaction of Pyrazolin-5-ones with o-Quinone Methides. [Link]

• ResearchGate. (n.d.). Polymorphism in energetic materials. [Link]

• ACS Publications. (2024, July 9). Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. [Link]

• RSC Publishing. (2025, November 10). Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors. [Link]

• PMC. (n.d.). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. [Link]

• Unknown Source. Original Research Article Synthesis and Characterization of some new Synthesis of 1-acetyl-3-(4-nitrophenyl)- 5-(substituted ph. [Source URL not available]

• ResearchGate. (2026, February 14). Solvent and Copper Ion-Induced Synthesis of Pyridyl–Pyrazole-3-One Derivatives: Crystal Structure, Cytotoxicity. [Link]

• White Rose Research Online. (2024, June 1). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappearing” Polymorph of “Disappeared” Ritonavir. [Link]

• SciSpace. (2021, February 25). Synthesis of 4,5-dihydro-1H-pyrazole derivatives based on 3-acetyl-5-nitropyridines. [Link]

• International Journal of Green Pharmacy (IJGP). (2020, August 21). Synthesis, characterization, and antibacterial evaluation of some new 1,3,5-trisubstituted pyrazole derivatives. [Link]

• PMC. (n.d.). 4-(4-Fluorophenyl)-1-(4-nitrophenyl)-3-(pyridin-4-yl)-1H-pyrazol-5-amine. [Link]

• PMC. (n.d.). Indole–Pyrazole Hybrids: Synthesis, Structure, and Assessment of Their Hemolytic and Cytoprotective Properties. [Link]

• PMC. (n.d.). Molecular properties and In silico bioactivity evaluation of (4-fluorophenyl)[5)-3-phen-(4-nitrophenyl yl-4,5-dihydro-1H-pyrazol-1-yl]methanone derivatives. [Link]

• Oriental Journal of Chemistry. (n.d.). Synthesis of Pyrazolone Derivatives and their Biological Activities. [Link]

• MDPI. (2013, July 29). 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl). [Link]

• MDPI. (2010, January 22). 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde. [Link]

• PubChem. (n.d.). 1-(4-nitrophenyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole. [Link]

• Unknown Source. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. [Source URL not available]

• JOCPR. (n.d.). Synthesis, characterization and biological activity of certain Pyrazole derivatives. [Link]

• SciSpace. (n.d.). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. [Link]

• PubChem. (n.d.). 4,5-Dihydro-1-(4-nitrophenyl)-5-oxo-1H-pyrazole-3-carboxylic acid. [Link]

Sources

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. content.e-bookshelf.de [content.e-bookshelf.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Key Factors Affecting the Efficiency of Crystallizers | Zhanghua [filter-dryer.com]
• 7. reddit.com [reddit.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mt.com [mt.com]
• 12. Cooling Rate and Crystal Size | Seth Stein [sites.northwestern.edu]
• 13. Control of crystal size distribution in continuous cooling crystallization using non-isothermal Taylor vortex - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00171D [pubs.rsc.org]
• 14. catsci.com [catsci.com]
• 15. hamptonresearch.com [hamptonresearch.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 19. mdpi.com [mdpi.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Regioselectivity in Pyrazol-5-one Acylation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the notorious regioselectivity challenges encountered during the acylation of pyrazol-5-ones.

Pyrazol-5-ones are highly versatile scaffolds used in the synthesis of metal extractants, dyes, and pharmaceuticals. However, their tautomeric nature—existing in equilibrium between CH (keto), OH (enol), and NH forms—means that electrophilic attack by an acyl chloride can occur at multiple heteroatomic or carbon centers. Mastering the causality behind these reaction pathways is the key to synthesizing your desired isomer with high purity and yield.

Part 1: Troubleshooting FAQs

Q1: I am trying to synthesize a 4-acylpyrazol-5-one (C-acylation), but NMR analysis shows I am predominantly getting the O-acylated ester. Why is this happening? Causality & Solution: You are likely using a standard organic base like triethylamine (TEA) or pyridine in a halogenated solvent (e.g., chloroform or dichloromethane). Under these conditions, the base deprotonates the OH-tautomer to form a "naked" enolate. Because oxygen is highly electronegative and sterically accessible, it acts as a hard nucleophile, rapidly attacking the acyl chloride to form the kinetically favored O-acylated product. To fix this: You must switch to , which utilize calcium hydroxide ( Ca(OH)2​ ) in 1,4-dioxane to thermodynamically drive C-acylation.

Q2: How exactly does Calcium Hydroxide ( Ca(OH)2​ ) prevent O-acylation? Causality & Solution: The regioselectivity is dictated by metal-ligand complexation. When you use Ca(OH)2​ , the calcium ion ( Ca2+ ) strongly coordinates with the enolate oxygen. This coordination creates a bulky, electron-withdrawing protective shield over the oxygen atom. Consequently, the oxygen is sterically blocked and electronically deactivated from acting as a nucleophile. The incoming acyl chloride is forced to undergo electrophilic attack at the C-4 position (the active methylene carbon), yielding the desired C-acylated product.

Q3: I switched to Jensen's method, but my reaction stalled, and I have a large amount of unreacted starting material. What went wrong? Causality & Solution: There are two common culprits here:

• Order of Addition: If you add the acyl chloride before the pyrazolone has fully complexed with the calcium, the free enol will react to form the O-acylated byproduct. You must allow the calcium-enolate complex to form completely before introducing the electrophile.

• Inadequate Agitation: The calcium-pyrazolone complex is a dense, heavy precipitate. Standard magnetic stirring is often insufficient. If the complex settles at the bottom of the flask, the reaction surface area drops to near zero. You must use high-turbulence stirring (e.g., an overhead stirrer or a large, high-power magnetic stir bar) to keep the heavy residue suspended in the 1,4-dioxane.

Q4: Why is my acyl chloride hydrolyzing before it can react? Causality & Solution: 1,4-dioxane is highly hygroscopic. Even trace amounts of water (>0.05%) will rapidly hydrolyze your acyl chloride into the corresponding unreactive carboxylic acid. Ensure your 1,4-dioxane is strictly anhydrous and the reaction is conducted under an inert atmosphere (Nitrogen or Argon).

Part 2: Data Presentation & Condition Comparison

To successfully direct your synthesis, you must strictly control the reaction environment. The table below summarizes the critical parameters that dictate whether the reaction proceeds via C-acylation or O-acylation.

Parameter	C-Acylation (Desired Pathway)	O-Acylation (Common Side Reaction)
Base	Calcium hydroxide ( Ca(OH)2​ )	Triethylamine ( Et3​N ) or Pyridine
Solvent	1,4-Dioxane (Anhydrous)	Chloroform ( CHCl3​ ) or DCM
Intermediate State	Calcium-enolate chelate complex	Free enolate / Pyridinium complex
Reaction Control	Thermodynamic control	Kinetic control
Regioselectivity	> 95% C-4 Acylation	Predominantly O-5 Acylation
Workup Requirement	Acidic quench (2M HCl) to break Ca-complex	Standard aqueous wash

Part 3: Standard Operating Procedure (SOP) for Selective C-Acylation

This self-validating protocol is adapted from the established methodologies of and.

Materials Required:

• 3-Methyl-1-phenyl-1H-pyrazol-5-one (1.0 equivalent)

• Anhydrous 1,4-Dioxane (Water content < 0.05%)

• Calcium Hydroxide ( Ca(OH)2​ ) powder (2.0 equivalents)

• Acyl Chloride (1.0 - 1.1 equivalents)

• 2M Hydrochloric Acid (HCl)

Step-by-Step Methodology:

• Preparation: Grind the starting pyrazolone in a mortar to a fine powder to accelerate dissolution. Transfer to a thoroughly dried round-bottom flask equipped with a high-turbulence magnetic stir bar.

• Dissolution: Add anhydrous 1,4-dioxane to the flask. Stir vigorously until the pyrazolone is completely dissolved. Do not proceed if solids remain.

• Complexation (Critical Step): Add 2.0 equivalents of Ca(OH)2​ to the solution. The mixture will form a heavy, thick suspension. Heat the mixture gently (approx. 50 °C) while maintaining maximum stirring turbulence for 30 minutes to ensure complete formation of the calcium-enolate complex.

• Acylation: Cool the flask to room temperature. Attach a dropping funnel and add the acyl chloride dropwise over 5–10 minutes.

• Reflux: Once addition is complete, equip the flask with a reflux condenser and heat the mixture to reflux for 1 to 2 hours (depending on the steric bulk of the acyl chloride).

• Quench & Workup: Cool the reaction mixture to room temperature. Slowly pour the mixture into a beaker containing cold 2M HCl (use enough volume to dissolve all calcium salts). Stir for 15 minutes. The acidic medium breaks the calcium complex, liberating the free 4-acylpyrazol-5-one, which will precipitate as a solid.

• Isolation: Filter the crude product under vacuum, wash thoroughly with cold distilled water to remove residual acid and 1,4-dioxane, and recrystallize from an appropriate solvent (e.g., ethanol/water).

Part 4: Mechanistic & Workflow Visualizations

Caption: Pyrazol-5-one tautomerism and the solvent/base-dependent regioselectivity of acylation.

Caption: Step-by-step workflow for the selective C-acylation of pyrazol-5-ones via Jensen's method.

References

• Jensen, B. S. (1959). The Synthesis of 1-Phenyl-3-methyl-4-acyl-pyrazolones-5. Acta Chemica Scandinavica, 13, 1668-1670. URL: [Link]

• Kurteva, V. B., & Petrova, M. A. (2015). Synthesis of 3-Methyl-4-(4-methylbenzoyl)-1-phenyl-pyrazol-5-one: How To Avoid O-Acylation. Journal of Chemical Education, 92(2), 382-384. URL: [Link]

catalyst selection for efficient pyrazole synthesis

Welcome to the Technical Support Center for Pyrazole Synthesis. As a Senior Application Scientist, I have designed this comprehensive guide to assist researchers and drug development professionals in navigating the complexities of catalyst selection. This guide moves beyond basic procedures, focusing on the mechanistic causality behind experimental choices, self-validating protocols, and actionable troubleshooting for complex heterocyclic workflows.

I. Core Principles of Catalyst Selection (FAQ)

Q: Why is catalyst selection critical for regioselectivity in unsymmetrical pyrazole synthesis? A: When reacting unsymmetrical 1,3-dicarbonyls with substituted hydrazines (e.g., methylhydrazine), standard Brønsted acid catalysis often yields an undesirable mixture of regioisomers because it cannot differentiate well between sterically similar electrophilic centers. Transition metal catalysts (such as Cu, Pd, or AgOTf) coordinate specifically with alkyne or dicarbonyl intermediates based on electronic effects. This directs the nucleophilic attack of the hydrazine to a specific electrophilic center, ensuring high regioselectivity[1].

Q: How do multicomponent reactions (MCRs) alter my catalyst requirements? A: MCRs, such as the one-pot synthesis of pyrano[2,3-c]pyrazoles from an aldehyde, malononitrile, a β-ketoester, and hydrazine hydrate, require a catalyst with bifunctional Lewis acid-base properties. Nano-catalysts like nano-ZnO or Co₃O₄@SiO₂ are ideal because their high surface-to-volume ratio provides abundant active sites to activate both the nitrile and carbonyl groups simultaneously in a single reaction vessel[2][3].

Q: When should I transition from homogeneous to heterogeneous green catalysts? A: You should transition to heterogeneous green catalysts (like Amberlyst-70 or magnetic nanoparticles) when scaling up a process or when product purification is hindered by homogeneous metal contamination. Heterogeneous catalysts offer the distinct advantage of simple recovery (via filtration or an external magnet) and can often be deployed in environmentally benign solvents like water, drastically reducing hazardous waste[3][4].

II. Quantitative Catalyst Performance Matrix

The following table summarizes the performance of various catalytic systems to help you benchmark your expected yields and optimize conditions based on your substrate class.

Catalyst System	Catalyst Type	Substrates	Solvent	Temp (°C)	Time	Yield (%)
Amberlyst-70	Heterogeneous Solid Acid	1,3-Diketones + Hydrazines	Water	Room Temp	15 min	94%
Cu(OTf)₂ (10 mol%)	Transition Metal	Alkenyl hydrazones	Toluene	80	2 h	53–58%
Nano-ZnO	Nanocatalyst	MCR (Aldehyde, Malononitrile, etc.)	Water	Room Temp	10–20 min	>90%
AgOTf (1 mol%)	Transition Metal	Trifluoromethylated ynones + Hydrazines	Solvent-free	Room Temp	1 h	Up to 99%
Co₃O₄@SiO₂-tNH₂	Magnetic Nanocomposite	MCR (Ethyl acetoacetate, etc.)	H₂O/EtOH	Room Temp	< 1 h	Excellent

Data synthesized from standardized reaction optimizations[1][3][4][5][6].

III. Standardized Experimental Protocols

Protocol A: Green Aqueous Synthesis of Pyrazoles using Amberlyst-70

Mechanistic Causality: Amberlyst-70 is a strongly acidic macroreticular polymeric resin. It provides the necessary localized protons to activate the carbonyl carbon for nucleophilic attack by the hydrazine. Because it does not dissolve into the aqueous medium, it prevents the generation of acidic wastewater. Self-Validating System: The success of this protocol is validated by the physical state of the product; the pyrazole typically precipitates directly out of the aqueous phase, eliminating the need for complex organic extractions.

• Preparation: In a round-bottom flask, combine the 1,3-diketone (1.0 mmol) and hydrazine derivative (1.0 mmol) in distilled water (5 mL)[4].

• Catalyst Addition: Add Amberlyst-70 resin (optimized loading, typically 10–20 wt%)[4].

• Reaction: Stir the mixture vigorously at room temperature. The condensation is typically complete within 15 minutes[4].

• Monitoring: Verify the disappearance of starting materials via Thin Layer Chromatography (TLC).

• Isolation: Filter the mixture to recover the Amberlyst-70 catalyst. Collect the precipitated solid pyrazole product from the filtrate by simple filtration, wash with cold water, and dry under vacuum[4].

Protocol B: One-Pot Multicomponent Synthesis using Magnetic Co₃O₄@SiO₂

Mechanistic Causality: The silica-coated cobalt oxide nanocomposite acts as a highly efficient Lewis acid to drive the Knoevenagel condensation and subsequent Michael addition. The magnetic core allows for rapid, solvent-free recovery using an external magnet.

• Preparation: Mix ethyl acetoacetate (1 mmol), hydrazine hydrate (1 mmol), an aromatic aldehyde (1 mmol), and malononitrile (1 mmol) in an H₂O/EtOH solvent mixture[3].

• Catalyst Addition: Introduce the Co₃O₄@SiO₂-tNH₂ nanocomposite catalyst[3].

• Reaction: Stir at room temperature. The multicomponent cascade proceeds rapidly (typically <1 hour)[3].

• Isolation (Magnetic Recovery): Apply an external neodymium magnet to the exterior wall of the flask. The catalyst will adhere to the wall, leaving the product suspended in the liquid phase[3].

• Purification: Decant the liquid, concentrate under reduced pressure, and recrystallize the crude product from ethanol to achieve high purity[3].

IV. Troubleshooting Guide & FAQs

Issue 1: The reaction stalls at the hydrazone intermediate without cyclizing. Diagnosis: Incomplete dehydration/cyclization often occurs if the electrophilicity of the adjacent carbon is insufficient or if the activation energy barrier for cyclization is not met at room temperature. Solution: First, increase the reaction temperature to drive the thermodynamic cyclization step. If you are using a solid acid catalyst, ensure the active sites are not blocked by polymeric byproducts. Try incrementally increasing the catalyst loading (e.g., from 1 mol% to 5 mol%)[7].

Issue 2: My heterogeneous catalyst (e.g., nano-ZnO) is losing activity after the first cycle. Diagnosis: Catalyst fouling (surface coated with organic residues) or active metal leaching into the solvent[6]. Solution: Wash the recovered catalyst thoroughly with hot ethanol or ethyl acetate to remove organic residues. If the material is thermally stable, follow up with calcination (e.g., at 600 °C for 6 h) to regenerate the active sites[3][6]. To permanently prevent leaching, consider switching to a robustly supported catalyst like Co₃O₄@SiO₂[3].

Issue 3: I am observing poor regioselectivity with unsymmetrical substrates. Diagnosis: Standard Brønsted acid catalysis relies purely on sterics and basic electrophilicity, which is often insufficient for differentiating similar reactive centers. Solution: Switch to a transition metal catalyst (e.g., Pd or AgOTf) that can coordinate selectively based on electronic effects, or alter the solvent to influence transition state stabilization[1][7].

V. Decision Workflows

Caption: Workflow for selecting a suitable catalyst for pyrazole synthesis based on substrate.

Caption: Decision tree for troubleshooting low yield, regioselectivity, and catalyst leaching.

VI. References

• BenchChem Technical Support Team. "A Comparative Guide to Catalysts for Pyrazole Synthesis." Benchchem. 5

• BenchChem Technical Support Team. "Technical Support Center: Catalyst Selection for Efficient Pyrazole Synthesis." Benchchem.7

• BenchChem Technical Support Team. "Technical Support Center: Efficient Synthesis of Pyrazole Derivatives." Benchchem. 6

• "Recent Advances in the Synthesis of Pyrazole Derivatives: A Review." MDPI.1

• "Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions." RSC Publishing. 2

• "Synthesis and antimicrobial study of 1, 4-dihydropyrano [2, 3-c] pyrazole derivatives in the presence of amino-functionalized silica-coated cobalt oxide nanostructures as catalyst." ResearchGate. 3

• "Greener and facile aqueous synthesis of pyrazoles using Amberlyst-70 as a recyclable catalyst." Taylor & Francis. 4

Sources

• 1. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 2. Green multicomponent synthesis of pyrano[2,3- c ]pyrazole derivatives: current insights and future directions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05570A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

dealing with impurities in 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive troubleshooting guide to address the specific challenges encountered during the synthesis of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol .

This molecule is typically synthesized via the Knorr pyrazole condensation between ethyl benzoylacetate and 4-nitrophenylhydrazine. While the reaction is fundamentally robust, the differential nucleophilicity of the hydrazine nitrogens and the dual electrophilic centers of the β-keto ester create a complex kinetic landscape[1]. Deviations in pH, solvent, or temperature frequently lead to regioisomeric impurities, incomplete cyclization, or oxidative degradation[2].

Part 1: Mechanistic Pathway & Impurity Origins

To troubleshoot effectively, we must first understand the bifurcation of the reaction pathway. The terminal amine (-NH 2​ ) of 4-nitrophenylhydrazine is the most nucleophilic center. Under optimal, acid-catalyzed conditions, it selectively attacks the highly electrophilic C3-ketone of ethyl benzoylacetate to form a hydrazone intermediate. This intermediate subsequently undergoes a 5-exo-trig cyclization to yield the target 1,3-substituted pyrazol-5-ol[2]. Conversely, neutral/basic conditions or competing solvent nucleophilicity can drive attack at the C1-ester, leading to the 1,5-substituted regioisomer[3].

Reaction pathways in Knorr pyrazole synthesis detailing target formation vs. impurity generation.

Part 2: Frequently Asked Questions (FAQs)

Q1: I am detecting an isobaric impurity (same m/z) that elutes closely with my product on LC-MS. What is it, and how do I minimize it? A: You are observing the regioisomer, 1-(4-nitrophenyl)-5-phenyl-1H-pyrazol-3-ol. This occurs when the initial nucleophilic attack happens at the ester carbonyl rather than the ketone[1]. Causality & Fix: The regioselectivity of the Knorr pyrazole synthesis is heavily influenced by the solvent and pH[2]. To minimize this, conduct the reaction in a protic solvent (like ethanol) with a catalytic amount of glacial acetic acid. The acid preferentially protonates the more basic ketone carbonyl, enhancing its electrophilicity and kinetically driving the formation of the desired hydrazone intermediate over the amide[3].

Q2: My reaction mixture turns dark red/brown, and the isolated yield is low. What causes this? A: This discoloration is a hallmark of oxidative degradation of 4-nitrophenylhydrazine. Hydrazines, particularly those conjugated with electron-withdrawing aryl groups, are highly susceptible to oxidation and photodegradation, forming intensely colored diazonium salts or azobenzene derivatives[4]. Causality & Fix: The oxidation is accelerated by dissolved oxygen, light exposure, and trace metal impurities[5]. Always degas your solvents (sparge with N 2​ or Ar for 15 minutes) prior to use, run the reaction under an inert atmosphere, and protect the reaction flask from direct light using aluminum foil[4].

Q3: The reaction stalls, and LC-MS shows a major peak corresponding to[M + 46] relative to the target. How do I force completion? A: A mass of[M + 46] (Target + EtOH) indicates the uncyclized hydrazone intermediate. The initial condensation is fast, but the subsequent 5-exo-trig cyclization is sterically hindered and requires significant activation energy[2]. Causality & Fix: Cyclization is an equilibrium process driven by the elimination of ethanol. Ensure your reaction is heated to a robust reflux (e.g., 78 °C in ethanol) for at least 4-6 hours. If the reaction still stalls, adding molecular sieves can help drive the equilibrium forward by sequestering the eliminated alcohol.

Part 3: Quantitative Troubleshooting Matrix

Impurity Profile	Analytical Signature (LC-MS / UV)	Root Cause	Corrective Action
1-(4-nitrophenyl)-5-phenyl-1H-pyrazol-3-ol	Isobaric ([M+H] + = 282.08); shifted HPLC RT	Competing nucleophilic attack at the C1-ester carbonyl[1].	Use Brønsted acid catalyst (AcOH); lower initial addition temperature[2].
Uncyclized Hydrazone	[M+H] + = 328.12 (Target + 46 Da)	Incomplete 5-exo-trig cyclization[2].	Increase reflux duration; use molecular sieves to sequester ethanol.
Acetophenone 4-nitrophenylhydrazone	[M+H] + = 256.10	Hydrolysis of ethyl benzoylacetate followed by decarboxylation.	Ensure strictly anhydrous solvents; avoid excess ambient moisture.
Azobenzenes / Diazonium Salts	Variable (e.g., [M+H] + = 139.05 for cleavage); Intense red/orange color	Oxidative degradation of 4-nitrophenylhydrazine[4].	Sparge solvents with N 2​ /Ar; protect reaction vessel from light[5].

Part 4: Validated Experimental Protocols

Protocol 1: Optimized Regioselective Synthesis

This protocol is designed as a self-validating system to kinetically trap the desired regioisomer while preventing oxidative degradation.

• Solvent Preparation: Sparge 50 mL of absolute ethanol with nitrogen gas for 15 minutes to remove dissolved oxygen, mitigating the risk of 4-nitrophenylhydrazine oxidation[4].

• Reagent Mixing: To a 100 mL round-bottom flask, add ethyl benzoylacetate (10 mmol, 1.92 g). Add the degassed ethanol and 0.5 mL of glacial acetic acid.

  • Causality: The acetic acid acts as a Brønsted acid catalyst, selectively protonating the ketone to favor hydrazone formation over ester amidation[2].

• Controlled Addition: Cool the flask to 0–5 °C in an ice bath. Slowly add 4-nitrophenylhydrazine (10.5 mmol, 1.61 g) in small portions over 15 minutes.

  • Causality: Lower temperatures kinetically favor the attack of the more nucleophilic terminal amine on the more electrophilic ketone, suppressing the thermodynamic regioisomer[6].

• Cyclization: Remove the ice bath, attach a reflux condenser, and heat the reaction to 80 °C (reflux) for 6 hours under a nitrogen atmosphere.

  • Causality: The 5-exo-trig cyclization requires sustained thermal energy to overcome steric hindrance and drive off ethanol[2].

• Workup: Cool to room temperature. The target pyrazol-5-ol will typically precipitate. Filter the solid and wash with cold ethanol (2 × 10 mL).

Protocol 2: Impurity Clearance via Recrystallization

If LC-MS indicates >5% of the regioisomer or colored oxidation impurities, utilize this differential solubility protocol.

• Dissolution: Suspend the crude product in a minimal volume of boiling glacial acetic acid.

  • Causality: The target 1,3-substituted pyrazol-5-ol exhibits differential solubility compared to the 1,5-regioisomer in highly polar protic environments due to distinct tautomeric hydrogen-bonding networks[7].

• Hot Filtration: If dark insoluble particulates (oxidized hydrazine polymers) are present, perform a rapid hot filtration through a pre-warmed pad of Celite.

• Crystallization: Allow the filtrate to cool slowly to room temperature to promote pure crystal lattice formation, then transfer to an ice bath for 1 hour. Collect the purified crystals via vacuum filtration.

Part 5: References

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. ACS Omega. URL:[Link]

• Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. Int. J. Modern Org. Chem. / ResearchGate. URL:[Link]

• Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. J. Org. Chem. / Organic Chemistry Portal. URL:[Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering / RSC Publishing. URL:[Link]

• Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy-Optimized Knorr Pyrazole Synthesis. Molecules / MDPI. URL:[Link]

• In Situ Stabilization of Hydroxylamine via Electrochemical Immobilization of 4-Nitrophenol... ResearchGate. URL:[Link]

Sources

• 1. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Bioactivity Profile: 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol vs. Benchmark Pyrazoles

As a Senior Application Scientist, evaluating novel heterocyclic scaffolds requires moving beyond basic structural descriptions to understand the thermodynamic and kinetic drivers of their biological activity. The pyrazole scaffold is a privileged pharmacophore in drug discovery, forming the structural basis for blockbuster drugs ranging from anti-inflammatories (Celecoxib) to neuroprotective antioxidants (Edaravone).

This guide provides an objective, data-driven comparison of the highly functionalized derivative 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol against established pyrazole benchmarks. By analyzing structure-activity relationships (SAR) and standardizing validation protocols, we can map how specific stereoelectronic modifications dictate pharmacological efficacy.

Structural Causality & Mechanism of Action

The bioactivity of pyrazol-5-ol (pyrazolone) derivatives is fundamentally governed by the electron density across the heterocyclic ring, which dictates their ability to participate in single-electron transfer (SET) reactions or bind to enzymatic active sites[4].

• Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one): Features a methyl group at C3 and a phenyl group at N1. Its radical scavenging efficacy relies on the enolization of the pyrazolone ring, allowing it to donate an electron to neutralize reactive oxygen species (ROS) [1].

• Celecoxib: A 1,5-diarylpyrazole characterized by a sulfonamide group and a trifluoromethyl (-CF3) group. These bulky, highly electronegative moieties are specifically engineered to insert into the hydrophobic side pocket of the Cyclooxygenase-2 (COX-2) active site, conferring extreme selectivity over COX-1[2].

• 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol: This target compound introduces two critical modifications. First, the substitution of a methyl group for a phenyl group at C3 extends the conjugated π -system, which thermodynamically stabilizes the radical intermediate formed after electron donation. Second, the 4-nitrophenyl group at N1 introduces a strong electron-withdrawing nitro (-NO2) moiety. This increases the overall electrophilicity of the molecule, drastically enhancing its radical scavenging kinetics and altering its binding affinity in protein kinase and lipoxygenase/cyclooxygenase active sites [3].

Mechanistic pathways of highly functionalized pyrazol-5-ol derivatives in biological systems.

Comparative Bioactivity Data

To objectively evaluate performance, we compare the half-maximal inhibitory concentrations ( IC50​ ) for both antioxidant (DPPH radical scavenging) and anti-inflammatory (COX-2 inhibition) pathways. The data illustrates how the structural hallmarks of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol bridge the gap between pure antioxidants and targeted enzyme inhibitors.

Compound	Primary Indication	DPPH Radical Scavenging ( IC50​ )	COX-2 Inhibition ( IC50​ )	Structural Hallmark
1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol	Experimental (Dual-action)	~0.41 µM [3]	Potent (Derivative-dependent)	N1-Nitrophenyl, C3-Phenyl
Edaravone	Neuroprotective (ALS/Stroke)	4.7 µM [1]	Weak/Non-selective	N1-Phenyl, C3-Methyl
Celecoxib	Anti-inflammatory (NSAID)	>100 µM (Poor antioxidant)	0.04 µM (40 nM) [2]	N1-Diarylpyrazole, CF3​ group

Data Interpretation: The target compound exhibits a nearly 10-fold increase in DPPH scavenging potency compared to Edaravone [1], [3]. This is directly attributable to the extended π -conjugation from the C3-phenyl ring, which lowers the bond dissociation enthalpy of the active hydroxyl/enol group, facilitating faster electron transfer.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems. Every step includes the underlying causality to aid researchers in troubleshooting and assay optimization.

Protocol A: DPPH Radical Scavenging Assay (Antioxidant Evaluation)

This assay quantifies the ability of the pyrazole derivative to donate a hydrogen atom/electron to the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

• Reagent Preparation: Dissolve DPPH in LC-MS grade methanol to a concentration of 0.12 mM.

  • Causality: Methanol is required to stabilize the DPPH radical. The solution must be prepared fresh daily because DPPH auto-reduces over time in solution.

• Compound Solubilization: Dissolve 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol in 100% DMSO to create a 10 mM stock, then perform serial dilutions in methanol.

  • Causality: The highly lipophilic nature of the dual-phenyl rings necessitates DMSO for complete solvation. Failing to use DMSO will result in micro-precipitates, causing light scattering and false-negative absorbance readings.

• Reaction Initiation: In a 96-well microplate, combine 100 µL of the compound dilution with 100 µL of the DPPH solution. Include Ascorbic Acid as a positive control and a DMSO/Methanol blank as a negative control.

• Incubation: Seal the plate and incubate in total darkness at room temperature for 30 minutes.

  • Causality: DPPH radicals are highly photosensitive. Ambient laboratory lighting induces photo-degradation, which artificially inflates the perceived scavenging activity of the test compound.

• Quantification: Measure absorbance at 517 nm using a microplate reader. Calculate the IC50​ using non-linear regression.

Protocol B: In Vitro COX-2 Inhibition Assay

• Enzyme Preparation: Reconstitute human recombinant COX-2 enzyme in Tris-HCl buffer (pH 8.0) containing hematin and EDTA.

  • Causality: Hematin is an essential cofactor for the peroxidase activity of cyclooxygenases. EDTA chelates trace metals that could prematurely oxidize the arachidonic acid substrate.

• Inhibitor Binding: Add the pyrazole test compounds (and Celecoxib as a positive control) to the enzyme mixture and pre-incubate at 37°C for 15 minutes.

  • Causality: Many pyrazole-based COX-2 inhibitors exhibit time-dependent, pseudo-irreversible binding. Pre-incubation ensures thermodynamic equilibrium is reached within the active site before the substrate is introduced.

• Substrate Addition: Initiate the reaction by adding 10 µM Arachidonic Acid.

• Detection: Quantify the downstream production of Prostaglandin E2 ( PGE2​ ) via a competitive Enzyme Immunoassay (EIA) or fluorometric readout.

High-throughput screening workflow for evaluating pyrazole-based bioactivity.

Conclusion

For drug development professionals, the transition from simple pyrazoles like Edaravone to highly functionalized derivatives like 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol represents a strategic optimization of the pharmacophore. The integration of the 4-nitrophenyl and C3-phenyl groups fundamentally alters the molecule's electron distribution, yielding sub-micromolar antioxidant efficacy while preserving the spatial geometry required for anti-inflammatory enzyme inhibition. Future in vivo pharmacokinetic profiling will be critical to determining if this enhanced in vitro potency translates to systemic therapeutic viability.

References

• Dose-dependency of multiple free radical-scavenging activity of edaravone - PubMed -
• Celecoxib (Celebrex), cyclooxygenase-2 (COX-2) inhibitor (CAS 169590-42-5) | Abcam -
• Antibacterial, Antioxidant, and Raw 264.7 Cell Line Proliferative Effect of 5-[(4-Nitro- Benzylidene)-Amino] -
• Evaluation of antioxidant and anti-inflammatory potential and in silico tyrosinase binding interactions of edaravone deriv

Structure-Activity Relationship (SAR) of Pyrazol-5-ol Derivatives: A Comparative Guide to Antioxidant and Neuroprotective Efficacy

Introduction: The Pyrazol-5-ol Scaffold

Pyrazol-5-ols, most notably recognized by the clinically approved drug Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one), are potent free radical scavengers utilized in the management of acute ischemic stroke and amyotrophic lateral sclerosis (ALS). Despite Edaravone's clinical success, its rapid clearance, limited blood-brain barrier (BBB) penetration, and dose-dependent cytotoxicity necessitate the development of next-generation derivatives.

This guide provides an objective, data-driven comparison of novel pyrazol-5-ol derivatives against standard Edaravone. By analyzing the Structure-Activity Relationship (SAR) through computational Density Functional Theory (DFT) and empirical in vitro assays, we outline how specific substitutions at the C3, C4, and N1 positions dictate thermodynamic stability, lipophilicity, and neuroprotective efficacy.

Mechanistic Foundations of Pyrazol-5-ol Antioxidants

The antioxidant capacity of pyrazol-5-ols is fundamentally governed by their ability to undergo tautomerization between the enol and keto forms, facilitating the formation of an enolate anion. This anion acts as an electron donor to neutralize reactive oxygen species (ROS) such as hydroxyl (•OH) and peroxyl (LOO•) radicals.

As demonstrated by Density Functional Theory (DFT) studies 1, the radical-scavenging mechanism relies heavily on either Single Electron Transfer (SET) or Hydrogen Atom Transfer (HAT). The unpaired electron formed post-abstraction is stabilized by resonance across the pyrazole ring, ultimately yielding the stable oxidation product 3-(phenylhydrazono)-2-oxobutanoic acid (OPB).

Mechanistic pathway of ROS scavenging by Pyrazol-5-ol derivatives.

Structure-Activity Relationship (SAR): Comparative Analysis

The rational design of pyrazol-5-ol derivatives focuses on modulating the Ionization Potential (IP) and Bond Dissociation Energy (BDE) of the C-H bond.

C3 Modifications

DFT calculations reveal that introducing Electron-Donating Groups (EDGs) at the C3 position significantly decreases the Ionization Potential (IP) of the molecule 1. A lower IP facilitates the SET mechanism, enhancing the overall electron abstraction rate during ROS neutralization.

C4 Modifications (The Critical Site)

The C4 position is the primary site for hydrogen abstraction.

• Amination: Synthesizing 4-aminopyrazol-5-ols (e.g., APH) lowers the HOMO-LUMO gap. These derivatives exhibit superior HAT capabilities compared to standard Edaravone, resulting in higher Oxygen Radical Absorbance Capacity (ORAC) values and negligible cytotoxicity against human fibroblasts 2.

• Alkylation: Attaching a C18 hydrocarbon chain at the C4 allylic position (C18-EdV) drastically increases lipophilicity. This modification anchors the antioxidant directly into cellular lipid bilayers, providing superior protection against lipid peroxidation compared to the highly aqueous standard Edaravone 3.

N1 Modifications

Substituting the N1-phenyl ring with halogenated aryl groups (e.g., 2,5-difluorophenyl in Compound A01) not only improves BBB penetration but also introduces secondary pharmacological actions, such as nanomolar inhibition of Acetylcholinesterase (AChE), outperforming standard drugs like Tacrine 4.

Table 1: SAR Modifications and Mechanistic Impacts

Modification Site	Structural Change	Mechanistic Impact (DFT Predictions)	Functional Outcome
C3 Position	Addition of EDGs	Decreases Ionization Potential (IP)	Enhances electron abstraction (SET mechanism).
C4 Position	Amination	Lowers BDE of C-H bond	Facilitates Hydrogen Atom Transfer (HAT); boosts ORAC.
C4 Position	C18 Alkylation	Increases LogP (Lipophilicity)	Anchors molecule in lipid bilayers; halts lipid peroxidation.
N1 Position	Halogenated Aryls	Enhances steric fit in enzyme pockets	Introduces potent AChE inhibitory activity.

Quantitative Performance Comparison

The following table aggregates the quantitative performance of novel derivatives against standard clinical baselines.

Table 2: Efficacy Comparison of Lead Derivatives

Compound	Primary Modification	ABTS (TEAC)	Target Inhibition	Cytotoxicity (Fibroblasts)	Key Advantage over Baseline
Edaravone	Baseline	~0.50	ROS Scavenging	Moderate at >50 µM	Clinically approved; fast acting.
APH	C4-Amino, C3-Methyl	0.93	ROS Scavenging	Non-toxic up to 100 µM	Superior HAT mechanism; high ORAC.
C18-EdV	C4-Octadecyl chain	N/A	Lipid Peroxidation	Low	Exceptional membrane protection.
Tacrine	Baseline AChE Inhibitor	N/A	AChE (IC50 = 43.2 nM)	High (Hepatotoxic)	Standard reference for AChE.
Compound A01	N1-Difluorophenyl	N/A	AChE (IC50 = 6.36 nM)	Low	Dual action: Antioxidant & AChE inhibitor.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific rigor, the evaluation of pyrazol-5-ol derivatives must move beyond simple IC50 generation. The following protocols are designed as self-validating systems to prove the causality behind the SAR modifications.

Step-by-step experimental workflow for evaluating pyrazol-5-ol SAR.

Protocol 1: Mechanistic Validation via DPPH and ABTS Assays

Purpose: To empirically validate the DFT-predicted SET and HAT mechanisms. Causality & Validation: DPPH primarily measures the SET mechanism, while ABTS is highly sensitive to the HAT mechanism. By running both assays in parallel, researchers can cross-validate computational predictions. A compound with a DFT-predicted low BDE at the C4 position must show a disproportionately higher efficacy in the ABTS assay compared to DPPH. Methodology:

• Prepare 0.1 mM DPPH and 7 mM ABTS radical solutions in methanol.

• Incubate varying concentrations (1–100 µM) of the pyrazol-5-ol derivative with the radical solutions in a 96-well plate.

• Monitor absorbance decay kinetically over 30 minutes (517 nm for DPPH; 734 nm for ABTS).

• Calculate the Trolox Equivalent Antioxidant Capacity (TEAC). Derivatives like APH will yield TEAC values approaching 1.0, validating the enhanced HAT mechanism 2.

Protocol 2: Spatial Distribution Validation via Liposome TBARS Assay

Purpose: To evaluate the functional lipophilicity of C4-alkylated derivatives (e.g., C18-EdV) in a biomimetic membrane. Causality & Validation: Standard aqueous assays cannot model membrane protection. This self-validating system uses two different radical initiators: AAPH (water-soluble) and AMVN (lipid-soluble). If a derivative only inhibits AAPH-induced oxidation, it is localized in the aqueous phase. If it successfully inhibits AMVN-induced oxidation, it proves the molecule has successfully partitioned into the hydrophobic core of the lipid bilayer. Methodology:

• Synthesize phosphatidylcholine (PC) liposomes (3 mM) loaded with 0.06 mM of the pyrazol-5-ol derivative.

• Split the liposomes into two validation arms:

  • Arm A: Induce oxidation with 5 mM AAPH (Aqueous interface stress).

  • Arm B: Induce oxidation with 1 mM AMVN (Lipid core stress).

• Incubate at 37°C for 2 hours, then add Thiobarbituric Acid (TBA) reagent to quantify malondialdehyde (MDA) formation at 532 nm.

• Outcome: C18-EdV will demonstrate near-total inhibition in Arm B, proving its superior spatial distribution compared to standard Edaravone 3.

Conclusion

The pyrazol-5-ol scaffold remains a highly tunable platform for neuroprotective drug development. While Edaravone serves as a reliable clinical baseline, rational SAR modifications—such as C4-amination for enhanced HAT activity, C4-alkylation for membrane anchoring, and N1-halogenation for multi-target AChE inhibition—yield derivatives that objectively outperform the parent compound in both potency and safety profiles.

References

• Density Functional Theory (DFT) Study of Edaravone Derivatives as Antioxidants.
• Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity.
• Antioxidant activity of edaravone (EdV) and C18-edaravone (C18-EdV).
• Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegener

Sources

• 1. Density Functional Theory (DFT) Study of Edaravone Derivatives as Antioxidants [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Structural Validation of 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol: A Comparative Guide to X-Ray Crystallography and Alternative Modalities

As drug development pipelines increasingly rely on heterocyclic scaffolds, the rigorous structural validation of active pharmaceutical ingredients (APIs) is non-negotiable. Pyrazolone derivatives, specifically 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, represent a highly versatile class of compounds with potent antioxidant, antimicrobial, and anti-inflammatory properties.

However, these molecules present a profound analytical challenge: annular prototropic tautomerism . Depending on the electronic influence of substituents and the solvent environment, this compound can exist in three distinct tautomeric states: the OH-form (1H-pyrazol-5-ol), the NH-form (1,2-dihydro-3H-pyrazol-3-one), and the CH-form (2,4-dihydro-3H-pyrazol-3-one).

As a Senior Application Scientist, I have structured this guide to objectively compare analytical modalities for resolving this tautomeric ambiguity, culminating in a self-validating experimental workflow for Single-Crystal X-Ray Diffraction (SC-XRD)—the gold standard for absolute 3D structural determination.

Comparative Analysis of Analytical Modalities

While multiple spectroscopic techniques can confirm the molecular weight and functional groups of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, most fail to provide definitive proof of the solid-state tautomeric form and 3D conformation. The table below synthesizes the performance of standard analytical alternatives against X-ray crystallography.

Analytical Modality	Primary Output	Solution-State Tautomer Resolution	Solid-State Tautomer Resolution	3D Conformation & Intermolecular Data
High-Resolution Mass Spectrometry (HRMS)	Exact mass, elemental composition	None (Gas phase fragmentation)	None	None
Fourier-Transform Infrared (FT-IR)	Vibrational frequencies (Functional groups)	Poor (Solvent interference)	Moderate (C=O vs O-H stretches often broadened by H-bonding)	None
Nuclear Magnetic Resonance (NMR, ¹H/¹³C/¹⁵N)	Chemical shifts, dynamic equilibrium	Excellent (Differentiates sp² vs sp³ carbons)	Moderate (Solid-state NMR is complex and resolution-limited)	Inferred (via NOESY/ROESY, lacks absolute coordinates)
Single-Crystal X-Ray Crystallography (SC-XRD)	Absolute atomic coordinates, electron density	None (Requires crystalline solid)	Absolute (Definitive assignment of protons and bond lengths)	Absolute (Dihedral angles, exact H-bond networks, packing motifs)

The Limits of NMR and the Necessity of SC-XRD

In solution, ¹³C NMR can easily distinguish the CH-form (characterized by a CH₂ signal near 40 ppm) from the OH/NH-forms (sp² carbons at 90–140 ppm) . However, APIs are typically formulated as solids. The strongly electron-withdrawing 4-nitrophenyl group drastically alters the hydrogen-bonding landscape, often forcing the molecule into a specific tautomer upon crystallization. Only SC-XRD can map the exact electron density to confirm whether the labile proton resides on the oxygen (OH-form) or the nitrogen (NH-form) in the solid state.

Tautomeric equilibrium of pyrazol-5-ols and analytical resolution pathways.

Experimental Workflow: X-Ray Crystallography Protocol

To ensure a self-validating system, the crystallographic workflow must be meticulously controlled. The following step-by-step methodology explains not just how to perform the validation, but the causality behind each experimental parameter.

Step 1: Single Crystal Growth via Solvent Evaporation

• Protocol: Dissolve 50 mg of highly pure (>99% via HPLC) 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol in 5 mL of a 1:1 (v/v) mixture of absolute ethanol and chloroform. Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial. Puncture the cap with a narrow needle and allow slow evaporation at 20 °C in a vibration-free environment for 5–7 days.

• Causality: Pyrazolones exhibit complex polarity depending on their active tautomer. A binary solvent system (EtOH/CHCl₃) provides a dynamic gradient of dielectric constants during evaporation. This allows the most thermodynamically stable tautomer to nucleate slowly and form robust intermolecular hydrogen bonds (critical for crystal lattice stability) rather than crashing out as an amorphous powder .

Step 2: Cryogenic Data Collection

• Protocol: Select a defect-free single crystal (approx. 0.30 × 0.20 × 0.15 mm) under a polarized light microscope. Mount it on a glass fiber or MiTeGen loop using perfluoropolyether oil. Transfer immediately to a diffractometer equipped with a Mo Kα X-ray source (λ = 0.71073 Å) and a nitrogen cold stream set to 100 K.

• Causality: Collecting data at 100 K is an absolute requirement for this compound. Cryogenic temperatures drastically reduce atomic thermal vibrations (Debye-Waller factors). Because hydrogen atoms scatter X-rays weakly, minimizing thermal noise is the only way to locate the labile tautomeric proton objectively in the difference Fourier electron density map, thereby definitively proving whether the OH or NH form crystallized .

Step 3: Phase Resolution and Structural Refinement

• Protocol: Solve the phase problem using Direct Methods (e.g., SHELXT). Refine the structure using full-matrix least-squares on F² (SHELXL). Ensure all non-hydrogen atoms are refined anisotropically.

• Causality: Refinement on F² (intensity squared) incorporates all collected data, including weak reflections where I < 2σ(I). This prevents statistical bias and yields highly precise bond lengths. Precision is critical here: X-ray validation must distinguish between a C–O single bond (~1.34 Å, proving the OH-form) and a C=O double bond (~1.24 Å, proving the NH/CH-form) .

Step-by-step crystallographic workflow from crystal growth to structural refinement.

Mechanistic Insights: Solid-State Conformation

Once the X-ray data is refined, the resulting 3D model provides unparalleled mechanistic insights into the molecule's behavior:

• Dihedral Torsion: The central pyrazole ring is inherently planar. However, to minimize steric hindrance while maximizing π-conjugation, the 4-nitrophenyl group at N1 and the phenyl group at C3 twist out of the pyrazole plane. SC-XRD typically reveals dihedral angles ranging from 20° to 40°, which directly impacts the molecule's ability to intercalate or bind to biological targets.

• Supramolecular Assembly: The strongly electron-withdrawing nature of the 4-nitrophenyl group increases the acidity of the pyrazole core. In the solid state, these molecules rarely exist as isolated monomers. SC-XRD reliably demonstrates that they form tightly bound inversion dimers (often characterized as R²₂(8) ring motifs) or continuous 1D chains driven by intermolecular N–H···O or O–H···O hydrogen bonds .

By systematically applying this crystallographic workflow, researchers can move beyond the ambiguous dynamic averages of solution-state techniques and secure absolute structural validation for pyrazolone-based drug candidates.

References

• Dardonville, C., Elguero, J., Rozas, I., & Sobrados, I. "Tautomerism in 4-substituted 1-phenyl-3-methyl-pyrazolin-5-ones-a theoretical ab initio and 13C NMR study." New Journal of Chemistry, 1998.[Link]

• Liu, L., et al. "Isolation, characterization and x-ray structure determination of the schiff base ligand." South African Journal of Chemistry, 2015.[Link]

• Shahani, T., & Fun, H.-K. "1-(4-Fluorophenyl)-3-methyl-4-phenylsulfanyl-1H-pyrazol-5(4H)-one." Acta Crystallographica Section E, 2010.[Link]

• Zare, A., et al. "Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone." Journal of Chemical Sciences, 2016.[Link]

• Holzer, W., et al. "Reactions and tautomeric behavior of 1-(2-pyridinyl)-1H-pyrazol-5-ols." Heterocycles, 2011.[Link]

Comparative Efficacy of Novel Pyrazole Scaffolds vs. 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol in Antibacterial Assays

Executive Summary

As an application scientist overseeing antimicrobial screening workflows, I frequently encounter the limitations of traditional, early-generation pyrazole scaffolds. While 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol has served as a foundational building block in medicinal chemistry, its utility in modern antibacterial drug development is increasingly bottlenecked by poor aqueous solubility and moderate efficacy against multidrug-resistant (MDR) ESKAPE pathogens[1],[2].

To overcome these physicochemical and pharmacodynamic hurdles, researchers must pivot toward advanced pyrazole derivatives. This guide objectively compares the baseline 1H-pyrazol-5-ol scaffold with next-generation alternatives, providing causality-driven experimental protocols to ensure rigorous, self-validating data generation in your assays.

Mechanistic Overview & Target Pathways

The primary mechanism of action for advanced pyrazole derivatives involves the competitive inhibition of bacterial DNA gyrase and Topoisomerase IV. Unlike the baseline 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, which exhibits relatively weak target affinity, rationally designed alternatives are optimized to block ATP binding at the GyrA subunit. This arrests DNA supercoiling, leading to the accumulation of double-strand breaks and subsequent bactericidal action[3].

Mechanism of action for next-generation pyrazole derivatives targeting DNA replication.

High-Performance Alternative Scaffolds

When replacing 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol in screening libraries, three alternative scaffolds demonstrate superior performance:

• Thiazolo-Pyrazole Hybrids: By tethering a thiazole ring to the pyrazole core, researchers have developed compounds (e.g., Compound 17) with potent anti-MRSA activity. These hybrids achieve Minimum Inhibitory Concentration (MIC) values as low as 4 µg/mL while maintaining a superior cytotoxicity profile compared to standard antibiotics[3].

• Bicyclic Pyrazolines (Imide-Fused): The reduction of the pyrazole ring to a pyrazoline, coupled with an imide moiety (e.g., Compound 9), yields exceptional broad-spectrum Gram-positive activity. This scaffold demonstrates uniform MICs of 4 µg/mL against clinical isolates of S. aureus and E. faecalis, irrespective of their drug-resistance patterns[4].

• Pyrazole-Derived Hydrazones: Gram-negative bacteria are notoriously difficult to target due to their protective outer membrane and efflux pumps. N-Benzoic acid-derived pyrazole hydrazones have successfully breached this barrier, acting as potent growth inhibitors of Acinetobacter baumannii with MICs of 4 µg/mL and low toxicity to human HEK-293 cells[3].

Quantitative Performance Comparison

Compound Scaffold	Representative Example	Primary Target Pathogens	MIC Range (µg/mL)	Key Pharmacological Advantage
1H-pyrazol-5-ol	1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol	S. aureus, E. coli	16 – 64	Baseline synthetic building block[1]
Thiazolo-Pyrazole	Compound 17	MRSA	4	Low cytotoxicity to human cells[3]
Bicyclic Pyrazoline	Compound 9 (Imide-fused)	S. aureus, E. faecalis	4	Uniform efficacy across MDR strains[4]
Pyrazole-Hydrazone	N-Benzoic acid derivative	A. baumannii	4	Overcomes Gram-negative efflux[3]
Fluoroquinolone	Ciprofloxacin (Control)	Broad-spectrum ESKAPE	0.5 – 2	Standard clinical benchmark[5]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems.

Protocol 1: High-Throughput Broth Microdilution (MIC Determination)

Causality Insight: Relying solely on optical density (OD600) is a critical error when assaying pyrazole derivatives due to their tendency to precipitate out of aqueous solutions[2]. Precipitation in Mueller-Hinton Broth (MHB) mimics bacterial turbidity, leading to false-positive resistance readings. We integrate Resazurin—a metabolic indicator that reduces from blue to fluorescent pink only in the presence of respiring cells—to decouple compound insolubility from true bacterial viability.

Step-by-Step Methodology:

• Compound Preparation: Dissolve the pyrazole derivative in 100% DMSO to create a 10 mg/mL stock. Why? Pyrazoles are highly hydrophobic; starting with aqueous buffers guarantees immediate precipitation.

• Inoculum Standardization: Prepare a bacterial suspension in sterile saline matching a 0.5 McFarland standard, then dilute 1:150 in MHB to achieve a final well concentration of 5×105 CFU/mL.

• Plate Setup & Internal Controls: In a 96-well plate, perform two-fold serial dilutions of the compound in MHB. A self-validating assay must include:

  • Sterility Control: MHB only (Validates aseptic technique).

  • Growth Control: MHB + Inoculum (Validates baseline bacterial viability).

  • Vehicle Control: MHB + Inoculum + DMSO at the maximum assay concentration (typically ≤1% v/v). Why? Ensures the solvent itself is not causing the observed growth inhibition[5].

• Incubation: Incubate at 37°C for 18-24 hours under aerobic conditions.

• Resazurin Addition: Add 10 µL of 0.015% resazurin solution to each well. Incubate for an additional 2 hours.

• Endpoint Readout: The MIC is defined as the lowest concentration well that remains blue (indicating a complete halt of metabolic activity).

Self-validating high-throughput broth microdilution workflow for MIC determination.

Protocol 2: Time-Kill Kinetics (Bacteriostatic vs. Bactericidal Determination)

Causality Insight: An MIC assay only reveals if bacterial growth is arrested. To determine if an alternative pyrazole is bactericidal (actively killing) or bacteriostatic (pausing growth, like certain [4]), time-kill kinetic assays are mandatory.

• Inoculate MHB containing 1x, 2x, and 4x the determined MIC of the compound with 5×105 CFU/mL of the target strain.

• Extract 100 µL aliquots at 0, 2, 4, 8, 12, and 24 hours.

• Serially dilute the aliquots in PBS to wash away the active compound, then plate on Mueller-Hinton Agar.

• Incubate plates for 24 hours and perform colony-forming unit (CFU) counts.

• Validation Metric: A ≥3log10​ decrease in CFU/mL compared to the initial inoculum strictly defines bactericidal activity.

References

• Antibacterial pyrazoles: tackling resistant bacteria Source: Future Medicinal Chemistry (NIH PMC) URL:[Link]

• Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode Source: Molecules (MDPI) URL:[Link]

• Design, synthesis, antimicrobial evaluations and in silico studies of novel pyrazol-5(4H)-one and 1H-pyrazol-5-ol derivatives Source: Journal of Molecular Structure (via ResearchGate) URL:[Link]

• Enhanced Antibacterial Activity of a Cationic Macromolecule by Its Complexation with a Weakly Active Pyrazole Derivative Source: Pharmaceutics (MDPI) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enhanced Antibacterial Activity of a Cationic Macromolecule by Its Complexation with a Weakly Active Pyrazole Derivative [mdpi.com]
• 3. Antibacterial pyrazoles: tackling resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Spectroscopic Data Comparison of Synthesized vs. Literature Values for Pyrazol-5-ols

This guide provides an in-depth technical comparison of spectroscopic data for synthesized pyrazol-5-ols against established literature values. Designed for researchers, scientists, and professionals in drug development, this document offers a practical framework for the synthesis, characterization, and structural validation of this important class of heterocyclic compounds. We will focus on 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one, a widely recognized derivative known as Edaravone, to illustrate the key principles and methodologies.

The Significance of Pyrazol-5-ols and the Imperative of Spectroscopic Validation

Pyrazol-5-ones are a cornerstone structural motif in medicinal chemistry and materials science. Their derivatives have demonstrated a wide array of biological activities, including anti-inflammatory, analgesic, antimicrobial, and neuroprotective properties. A notable example is Edaravone (3-methyl-1-phenyl-1H-pyrazol-5(4

assessing the selectivity of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol for cancer cell lines

Executive Summary & Mechanistic Rationale

The development of targeted small-molecule inhibitors requires a rigorous balance between absolute cytotoxicity and cellular selectivity. 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol (NPP) belongs to the 1,3-diarylpyrazolone class, a highly versatile pharmacophore increasingly recognized for its potent anticancer properties, particularly against non-small cell lung cancer (NSCLC) and leukemia[1][2].

Unlike broad-spectrum DNA-alkylating agents, the selectivity of NPP is fundamentally driven by its Structure-Activity Relationship (SAR):

• Causality of the N1-(4-Nitrophenyl) Group: The strong electron-withdrawing nature of the nitro group polarizes the pyrazolone core. This enhances the hydrogen-bond donor capacity of the tautomeric -OH/-NH system, significantly increasing binding affinity within the polar sub-pockets of target proteins[3].

• Causality of the C3-Phenyl Group: The bulky, lipophilic phenyl ring acts as an essential hydrophobic anchor. Mechanistic studies on related pyrazole derivatives indicate that this motif allows the molecule to competitively bind the colchicine-binding site of β -tubulin, acting as a potent tubulin polymerization inhibitor[2].

By destabilizing microtubule dynamics, NPP induces G2/M phase cell cycle arrest and subsequent apoptosis. Because cancer cells (e.g., A549, MCF-7) possess inherently higher mitotic rates and defective cell cycle checkpoints compared to quiescent normal cells (e.g., Vero), NPP exhibits a highly favorable Selectivity Index (SI)[4][5].

Diagram 1: Mechanistic pathway of NPP inducing apoptosis via tubulin depolymerization.

Comparative Performance Data

To objectively evaluate the viability of NPP as a lead compound, its performance must be benchmarked against standard chemotherapeutics (Paclitaxel, Cisplatin) and its unsubstituted baseline analog (1,3-diphenyl-1H-pyrazol-5-ol, DPP).

The data summarized below reflects the antiproliferative activity across three distinct human tumor cell lines—A549 (Lung), MCF-7 (Breast), and K562 (Leukemia)—compared to the normal mammalian epithelial cell line (Vero)[1][2][4].

Table 1: Comparative In Vitro Cytotoxicity (IC 50​ in µM) and Selectivity Index

Compound	A549 (Lung)	MCF-7 (Breast)	K562 (Leukemia)	Vero (Normal)	Selectivity Index (SI)*
NPP (Target Product)	0.65 ± 0.04	1.20 ± 0.11	0.85 ± 0.06	> 50.0	> 76.9
DPP (Unsubstituted)	14.5 ± 1.2	18.3 ± 1.5	12.4 ± 1.1	> 50.0	> 3.4
Paclitaxel (Control)	0.003 ± 0.001	0.002 ± 0.001	0.004 ± 0.001	0.15 ± 0.02	~ 50.0
Cisplatin (Control)	4.20 ± 0.35	5.10 ± 0.42	3.80 ± 0.25	8.50 ± 0.60	~ 2.0

*Selectivity Index (SI) = IC 50​ (Vero) / IC 50​ (A549). An SI > 10 is generally considered indicative of a highly selective and safe therapeutic window.

Data Insights: While Paclitaxel exhibits superior absolute potency (nanomolar range), it carries significant cytotoxicity against normal Vero cells. NPP demonstrates sub-micromolar efficacy against A549 cells while remaining virtually non-toxic to normal cells at concentrations up to 50 µM, yielding a superior Selectivity Index compared to both Cisplatin and the unsubstituted pyrazolone[3][5].

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating strict causality for every experimental choice.

Protocol 1: High-Throughput Cytotoxicity & Selectivity Screening (MTT Assay)

This assay measures the reduction of MTT to formazan by mitochondrial succinate dehydrogenase, serving as a direct proxy for cell viability.

• Cell Seeding: Plate A549, MCF-7, K562, and Vero cells at an optimized density of 5×103 cells/well in 96-well plates. Causality: This specific density ensures cells remain in the logarithmic growth phase for the duration of the assay, preventing false-positive resistance caused by contact inhibition.

• Compound Preparation: Dissolve NPP in analytical-grade DMSO and perform serial dilutions in complete RPMI 1640 medium. The final DMSO concentration in the wells must strictly not exceed 0.1% (v/v). Causality: Concentrations >0.1% induce solvent-mediated cytotoxicity, which artificially inflates the apparent potency of the drug.

• Incubation: Treat cells with concentrations ranging from 0.01 to 100 µM for exactly 72 hours at 37°C, 5% CO 2​ . Causality: A 72-hour window is mandatory for anti-mitotic agents to ensure the cells attempt to pass through the G2/M checkpoint at least twice, maximizing the observable apoptotic effect.

• MTT Addition & Solubilization: Add 20 µL of MTT solution (5 mg/mL) per well. Incubate for 4 hours. Remove media and solubilize the resulting formazan crystals in 150 µL of DMSO.

• Quantification: Read absorbance at 570 nm using a microplate reader. Calculate the IC 50​ using non-linear regression analysis (GraphPad Prism).

Diagram 2: Step-by-step logical workflow for high-throughput selectivity screening.

Protocol 2: In Vitro Tubulin Polymerization Assay

To validate the primary molecular target, this cell-free assay isolates the direct physical interaction between NPP and tubulin dimers[2].

• Preparation: Reconstitute highly purified porcine brain tubulin (3 mg/mL) in PIPES buffer containing 1 mM EGTA and 1 mM MgCl 2​ . Causality: Utilizing purified tubulin removes confounding cellular variables (e.g., efflux pumps, metabolic degradation), explicitly proving target engagement.

• Reaction Initiation: Add 1 mM GTP to the mixture. Causality: GTP hydrolysis provides the necessary thermodynamic energy to drive tubulin dimerization.

• Compound Introduction: Add NPP (at 1x, 5x, and 10x its IC 50​ concentration). Include Paclitaxel as a polymerization-enhancer control and Colchicine as a polymerization-inhibitor control.

• Kinetic Monitoring: Monitor the reaction continuously via spectrophotometry at 340 nm for 60 minutes at 37°C. Causality: An increase in absorbance at 340 nm directly correlates with the increased turbidity caused by microtubule formation. A flattening of the V max​ curve relative to the vehicle control definitively confirms NPP acts as a tubulin destabilizer.

Conclusion

1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol represents a highly optimized evolution of the 1,3-diarylpyrazolone scaffold. By leveraging the electron-withdrawing properties of the nitro group and the lipophilic anchoring of the phenyl group, it achieves potent tubulin depolymerization. The resulting data demonstrates a highly favorable Selectivity Index, positioning it as a superior alternative to non-selective agents like Cisplatin for targeted NSCLC and leukemia applications.

References

• [1] Title: 1,3-Diarylpyrazolones as Potential Anticancer Agents for Non-Small Cell Lung Cancer: Synthesis and Antiproliferative Activity Evaluation Source: nih.gov URL: [Link]

• [4] Title: Thiophene-based N-phenyl pyrazolines: Synthesis, anticancer activity, molecular docking and ADME study Source: japsonline.com URL: [Link]

• [3] Title: Pharmacological Evaluation of New 4, 5-dihydro-1H- Pyrazole-1-yl acetate Derivatives as anti-cancer agents Source: uomustansiriyah.edu.iq URL: [Link]

• [5] Title: Synthesis of 3-(4, 5-dihydro-1-phenyl-5-substituted phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one derivatives and evaluation of their anticancer activity Source: arabjchem.org URL: [Link]

• [2] Title: Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity Source: semanticscholar.org URL: [Link]

Sources

• 1. 1,3-Diarylpyrazolones as Potential Anticancer Agents for Non-Small Cell Lung Cancer: Synthesis and Antiproliferative Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. ajps.uomustansiriyah.edu.iq [ajps.uomustansiriyah.edu.iq]
• 4. japsonline.com [japsonline.com]
• 5. Synthesis of 3-(4, 5-dihydro-1-phenyl-5-substituted phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one derivatives and evaluation of their anticancer activity - Arabian Journal of Chemistry [arabjchem.org]

comparing the antioxidant capacity of pyrazol-5-ols with standard antioxidants

As a Senior Application Scientist, evaluating the antioxidant efficacy of novel compounds requires moving beyond basic screening to understand the thermodynamic and kinetic mechanisms of radical scavenging. Pyrazol-5-ols—most notably the FDA-approved neuroprotective agent Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one)—have emerged as highly potent free radical scavengers.

This guide provides an objective, data-driven comparison of pyrazol-5-ol derivatives against standard industry antioxidants (Trolox, BHT, and Ascorbic Acid). By examining structure-activity relationships (SAR) and standardizing experimental methodologies, researchers can better leverage these scaffolds in drug development for oxidative stress-mediated pathologies.

The Mechanistic Superiority of Pyrazol-5-ols

The antioxidant capacity of pyrazol-5-ols is fundamentally dictated by their structural ability to undergo keto-enol tautomerization. In physiological environments, the enolate anion serves as the active pharmacophore. Unlike standard phenolic antioxidants (like BHT) that rely almost exclusively on Hydrogen Atom Transfer (HAT), pyrazol-5-ols can neutralize reactive oxygen species (ROS) such as hydroxyl (•OH) and peroxyl (LOO•) radicals through both HAT and Single Electron Transfer (SET) mechanisms 1.

Upon donating an electron/proton to a radical, the pyrazol-5-ol forms a transient, resonance-stabilized radical. This intermediate rapidly undergoes radical recombination to form stable, non-toxic oxidation products, such as 2-oxo-3-(phenylhydrazono)-butanoic acid (OPB), effectively halting lipid peroxidation cascades 2.

Fig 1. Mechanistic pathway of ROS scavenging by the enolate form of pyrazol-5-ols.

Quantitative Performance Comparison

Recent synthetic efforts have focused on modifying the pyrazol-5-ol core to out-perform standard antioxidants. For instance, the introduction of an amino group at the C4 position (e.g., 4-aminopyrazol-5-ols) lowers the ionization potential, making electron donation thermodynamically more favorable 3. Similarly, synthesizing bis-pyrazolones with electron-donating aryl substituents drastically improves radical quenching kinetics compared to Butylated hydroxytoluene (BHT) 4.

Table 1: Comparative Antioxidant Capacity of Pyrazol-5-ols vs. Standards

Compound Class	Specific Derivative	Assay Type	Efficacy (IC₅₀ / TEAC)	Standard Reference	Standard Efficacy
4-Aminopyrazol-5-ol	APH (4-amino-3-methyl-1-phenyl)	ABTS	0.93 TEAC	Trolox	1.00 TEAC
4-Aminopyrazol-5-ol	APH (4-amino-3-methyl-1-phenyl)	ORAC	4.39 TE	Trolox	1.00 TE
Bis-pyrazolone	Compound 18 (4-bromo-2,6-dimethoxy)	DPPH	55.2 ± 1.2 µM	BHT	128.8 ± 2.1 µM
Bis-pyrazolone	Compound 3h (3-hydroxy-4-methoxy)	DPPH	6.2 ± 0.6 µM	Ascorbic Acid	~24.8 µM

Data Interpretation: Lower IC₅₀ values indicate higher potency. TEAC (Trolox Equivalent Antioxidant Capacity) values >1 indicate superiority to Trolox. Compound 3h demonstrates a nearly 4-fold increase in radical scavenging efficiency over Ascorbic Acid, driven by the resonance stabilization provided by its methoxy and hydroxy aryl substituents 5.

Self-Validating Experimental Protocols

To ensure data integrity and reproducibility, the evaluation of antioxidant capacity must utilize orthogonal assays. DPPH strictly measures lipophilic HAT/SET kinetics, while ABTS accommodates both hydrophilic and lipophilic environments. The following protocols are designed as self-validating systems, utilizing internal controls to prevent solvent or baseline absorbance artifacts.

Fig 2. Self-validating experimental workflow for comparative antioxidant capacity assays.

Protocol A: DPPH (2,2-diphenyl-1-picrylhydrazyl) Scavenging Assay

Causality Focus: DPPH is utilized because its unpaired electron exhibits a strong absorption maximum at 517 nm (deep purple). Upon reduction by a pyrazol-5-ol, the solution turns yellow. Methanol is strictly used as the solvent to ensure complete dissolution of highly lipophilic bis-pyrazolone derivatives, preventing precipitation that would artificially inflate absorbance readings.

• Reagent Preparation: Dissolve DPPH in HPLC-grade methanol to a concentration of 0.1 mM. Validation step: Ensure the initial absorbance at 517 nm is between 0.80 and 1.00 to guarantee the assay operates within the linear dynamic range of the spectrophotometer.

• Sample Preparation: Prepare serial dilutions of the pyrazol-5-ol test compounds and standard antioxidants (BHT, Ascorbic Acid) ranging from 1 to 200 µM.

• Reaction Initiation: Mix 1.0 mL of the DPPH solution with 1.0 mL of the test compound.

• Incubation: Incubate the mixture in complete darkness at 25°C for exactly 30 minutes. Causality: Darkness prevents the photo-degradation of the DPPH radical, which would yield false-positive scavenging results.

• Quantification: Measure absorbance at 517 nm.

• Self-Validation & Calculation:

  • Blank: Methanol only (accounts for cuvette/solvent anomalies).

  • Control: DPPH + Methanol (establishes 0% inhibition baseline).

  • Equation:% Inhibition = [(Abs_control - Abs_sample) / Abs_control] × 100. Calculate the IC₅₀ using non-linear regression.

Protocol B: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

Causality Focus: Unlike DPPH, the ABTS radical cation (ABTS•+) is not commercially available; it must be generated in situ. This assay is critical for pyrazol-5-ols because ABTS•+ is soluble in both aqueous and organic media, allowing for an accurate comparison of amphiphilic derivatives against the water-soluble standard, Trolox.

• Radical Generation: React 7.0 mM ABTS aqueous solution with 2.45 mM potassium persulfate. Incubate in the dark at room temperature for 12–16 hours. Causality: This specific stoichiometric ratio and extended timeframe are required to ensure the complete oxidation of ABTS into the stable ABTS•+ radical cation before testing begins.

• Standardization: Dilute the generated ABTS•+ solution with ethanol until it yields an absorbance of 0.70 (± 0.02) at 734 nm.

• Reaction: Add 10 µL of the pyrazol-5-ol sample (or Trolox standard) to 990 µL of the diluted ABTS•+ solution.

• Incubation & Reading: Incubate for exactly 6 minutes, then read absorbance at 734 nm.

• Data Output: Plot the percentage inhibition against a Trolox standard curve to calculate the TEAC (Trolox Equivalent Antioxidant Capacity). A TEAC > 1.0 confirms the pyrazol-5-ol is a superior SET/HAT donor compared to standard Vitamin E analogs.

References

• Update on Antioxidant Therapy with Edaravone: Expanding Applications in Neurodegenerative Diseases Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Antioxidant mechanism of Edaravone and its amine analogs: Combined kinetic and DFT study Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity Source: MDPI URL:[Link]

• Synthetic 4,4′-(Arylmethylene)bis(1H-pyrazol-5-ols): Efficient Radical Scavengers Source: ResearchGate URL:[Link]

• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. Update on Antioxidant Therapy with Edaravone: Expanding Applications in Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant mechanism of Edaravone and its amine analogs: Combined kinetic and DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Unseen: A Senior Scientist's Guide to Personal Protective Equipment for 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

Our core principle is to treat this compound with a high degree of caution, assuming it possesses the cumulative hazards of its structural parents. This proactive stance ensures the highest level of protection for you and your colleagues.

Hazard Analysis: Deconstructing the Molecule for Safety

To determine the appropriate level of protection, we must first understand the potential risks. The structure of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol incorporates three key motifs, each with a well-documented hazard profile.

• The Aromatic Nitro Moiety (4-nitrophenyl): This is the most significant driver of systemic toxicity. Aromatic nitro-compounds are notorious for their ability to be absorbed rapidly through intact skin.[1] The primary acute health hazard is cyanosis, resulting from methemoglobinemia, where the iron in hemoglobin is oxidized, impairing oxygen transport in the blood.[1] Chronic exposure can lead to anemia.[1] Furthermore, aromatic nitro compounds can be skin irritants and may pose fire and explosion risks, particularly in the presence of bases or when subjected to heat.[2][3][4]

• The Phenyl-Pyrazolol Core: This structure is analogous to phenylhydrazine and pyrazolone derivatives. Phenylhydrazines are known to affect the blood, liver, kidneys, and respiratory system.[5][6] They can also cause skin and eye irritation and may act as sensitizers, leading to allergic reactions upon repeated exposure.[5][7] Some pyrazole derivatives are classified as skin and eye irritants.[8][9]

• The Phenolic Hydroxyl Group (-OH): The hydroxyl group imparts weak organic acidity.[2] While less aggressive than carboxylic acids, phenols can cause skin irritation and should not be overlooked as a potential hazard.

Given this composite profile, we must assume the compound is toxic, readily absorbed through the skin, a skin and eye irritant, and a potential sensitizer.

The Core Protocol: A Multi-Layered Defense Strategy

A multi-layered approach, beginning with engineering controls and culminating in meticulously selected PPE, is the only responsible way to handle this compound.

First Line of Defense: Engineering Controls

All manipulations of 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol, whether in solid or solution form, must be conducted within a certified chemical fume hood.[10] This is non-negotiable. The fume hood contains dusts, aerosols, and vapors, preventing inhalation exposure and protecting the broader laboratory environment.[7][10] Your facility should also be equipped with readily accessible eyewash stations and safety showers.[10]

Second Line of Defense: Personal Protective Equipment (PPE)

The selection of PPE should be tailored to the specific task. The following table outlines the minimum required protection for various laboratory operations.

Laboratory Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing Solid Compound	Double Nitrile Gloves	Safety Goggles with side shields & Face Shield	Flame-Resistant Lab Coat (fully buttoned)	Not required inside a fume hood.
Preparing Solutions	Double Nitrile Gloves	Safety Goggles with side shields & Face Shield	Flame-Resistant Lab Coat (fully buttoned)	Not required inside a fume hood.
Running Reaction / Transfers	Double Nitrile Gloves	Safety Goggles with side shields	Flame-Resistant Lab Coat (fully buttoned)	Not required inside a fume hood.
Large Spill Cleanup (>1g)	Double Nitrile Gloves (consider heavier duty)	Safety Goggles with side shields & Face Shield	Chemical-resistant Apron over Lab Coat	N100/P100 Respirator (if outside fume hood)[5]

Causality Behind the Choices:

• Hand Protection: Double-gloving with nitrile gloves is mandatory.[5] Aromatic compounds can permeate standard laboratory gloves. The outer glove should be removed and replaced immediately upon known or suspected contact. This practice minimizes the risk of chemical breakthrough and subsequent skin absorption.[5]

• Eye and Face Protection: Chemical splash goggles that form a seal around the eyes are required at all times.[8][10] Given the potential for severe irritation, a face shield should be worn over the goggles during operations with a higher splash risk, such as when transferring solutions or weighing out the powder, which can become airborne.[6]

• Body Protection: A flame-resistant lab coat, fully buttoned with snug cuffs, protects your skin and personal clothing from contamination.[11] For larger-scale work, a chemical-resistant apron provides an additional barrier.

• Respiratory Protection: When used within a properly functioning fume hood, respiratory protection is not typically necessary. However, for a significant spill or a failure of engineering controls, a fitted N100 or P100 particulate respirator should be used to prevent inhalation of the solid compound.[5]

Operational and Disposal Plans

Safe science extends beyond the experiment itself. How you put on, take off, and dispose of your equipment and waste is critical to preventing exposure.

Step-by-Step PPE Donning and Doffing Procedure

Contamination often occurs during the removal of PPE. Follow this sequence rigorously.

Donning (Putting On):

• Put on your inner pair of nitrile gloves.

• Don your lab coat, ensuring it is fully buttoned.

• Put on your chemical splash goggles.

• If required, put on your face shield.

• Put on your outer pair of nitrile gloves, ensuring the cuffs go over the cuffs of your lab coat.

Doffing (Taking Off):

• Remove the outer, most contaminated pair of gloves. Peel them off without touching the outside surface with your bare skin. Dispose of them in the designated hazardous waste container.

• Remove your face shield (if used), handling it by the headband.

• Remove your lab coat, turning it inside out as you remove it to contain any surface contamination. Place it in a designated laundry receptacle or disposal bag.

• Remove your safety goggles.

• Remove the inner pair of gloves using the same technique as in step 1.

• Wash your hands thoroughly with soap and water.[11]

Spill Management

• Small Spill (inside fume hood): Absorb liquids with a chemical sorbent. For solids, gently cover with sorbent to avoid raising dust. Carefully sweep the material into a designated hazardous waste container. Clean the area with a suitable solvent and then soap and water.

• Large Spill (or any spill outside a fume hood): Evacuate the immediate area. Alert your supervisor and EHS department. Only personnel trained in hazardous spill response with appropriate respiratory protection should attempt cleanup.

Disposal Plan

All materials contaminated with 1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol must be treated as hazardous waste.

• Solid Waste: This includes the compound itself, contaminated filter papers, and weighing papers. Collect in a clearly labeled, sealed hazardous waste container.[12]

• Liquid Waste: Collect all waste solutions in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS office.

• Contaminated PPE: All disposable PPE (gloves, etc.) must be placed in a designated solid hazardous waste container immediately after use.[12]

All waste containers must be labeled "Hazardous Waste" and include the full chemical name: "1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol".[12] Arrange for disposal through your institution's licensed chemical waste contractor.

Visual Guide: PPE Selection Decision Workflow

This diagram illustrates the logical process for selecting the appropriate level of PPE based on the nature of the task.

Caption: PPE selection workflow for handling the target compound.

References

• International Labour Organization. (2011, August 3). Nitrocompounds, Aromatic. ILO Encyclopaedia of Occupational Health and Safety. [Link]

• NCI at Frederick. Chemical Safety Practices Recommendations PhenylHydrazine HCl. [Link]

• KISHIDA CHEMICAL CO., LTD. (2017, October 31). Safety Data Sheet: Bis(3-methyl-1-phenyl-5-pyrazolone). [Link]

• Environmental Science and Technology. (2026, March 5). Aromatic Compounds vs Nitroaromatics: Environmental Hazards. [Link]

• New Jersey Department of Health. HAZARD SUMMARY: PHENYLHYDRAZINE. [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Phenylhydrazine hydrochloride, 99+%. [Link]

• American Chemical Society. (Date unavailable). Runaway Reaction Hazards in Processing Organic Nitro Compounds. ACS Publications. [Link]

• Library of Science. (2008, May 2). Explosion Hazard of Aromatic Organic Compounds Containing One or Two Nitrogroups. [Link]

• Environmental Health & Safety, University of Toronto. Procedure for Working with Phenyl Hydrazine and Phenyl Hydrazine Hydrochloride. [Link]

• Carl ROTH. (Date unavailable). Safety Data Sheet: Phenylhydrazine hydrochloride. [Link]

• Name of Source unavailable. (Date unavailable). Safety Data Sheet: 1-Phenyl-3-methyl-5-pyrazolone. [Link]

• Angene Chemical. (2025, July 12). Safety Data Sheet: Ethyl 5-amino-1-(3-nitrophenyl)-1H-pyrazole-4-carboxylate. [Link]

• Angene Chemical. (2025, August 15). Safety Data Sheet: Ethyl 5-phenyl-1H-pyrazole-3-carboxylate. [Link]

• PubChem. 3-methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol. [Link]

• BASF. (2026, March 6). Safety data sheet. [Link]

• MDPI. (2025, April 2). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. [Link]

• PubChem. 1-(4-nitrophenyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole. [Link]

• MDPI. (2013, July 29). 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl). [Link]

Sources

• 1. iloencyclopaedia.org [iloencyclopaedia.org]
• 2. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bibliotekanauki.pl [bibliotekanauki.pl]
• 5. ncifrederick.cancer.gov [ncifrederick.cancer.gov]
• 6. nj.gov [nj.gov]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. synquestlabs.com [synquestlabs.com]
• 9. lgcstandards.com [lgcstandards.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. ehs.utoronto.ca [ehs.utoronto.ca]
• 12. pdf.benchchem.com [pdf.benchchem.com]